molecular formula C8H9NS B13234088 6-Methyl-2,3-dihydro-1,3-benzothiazole

6-Methyl-2,3-dihydro-1,3-benzothiazole

Cat. No.: B13234088
M. Wt: 151.23 g/mol
InChI Key: AAZMYARNNDIDOF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Methyl-2,3-dihydro-1,3-benzothiazole is a synthetic intermediate belonging to the privileged benzothiazole scaffold, a fused heterocyclic system of significant interest in modern drug discovery and organic synthesis . This specific dihydro analogue serves as a versatile building block for the construction of more complex molecules, particularly in the development of compounds with potential pharmacological activity . The benzothiazole core is recognized for its wide spectrum of biological properties, including antimicrobial, anticancer, and anti-inflammatory activities . Researchers utilize this compound and its derivatives to explore new therapeutic agents, with mechanisms of action that may involve enzyme inhibition such as DNA gyrase or UDP-N-acetyl enolpyruvyl glucosamine reductase (MurB) in antibacterial studies . The structural features of the benzothiazole ring, including the presence of nitrogen and sulfur heteroatoms, facilitate key interactions with biological targets, enabling high binding affinity and specificity . Applications: This compound is primarily used in scientific research as a key starting material or intermediate for the synthesis of novel heterocyclic compounds, such as thiazolidinones and azo dyes, which are screened for various biological activities . Its applications span medicinal chemistry, organic synthesis, and materials science. Notice: This product is intended for Research Use Only (RUO) and is not approved for use in humans, animals, or as a food additive. It is the responsibility of the purchaser to ensure compliance with all applicable local, state, national, and international regulations.

Properties

Molecular Formula

C8H9NS

Molecular Weight

151.23 g/mol

IUPAC Name

6-methyl-2,3-dihydro-1,3-benzothiazole

InChI

InChI=1S/C8H9NS/c1-6-2-3-7-8(4-6)10-5-9-7/h2-4,9H,5H2,1H3

InChI Key

AAZMYARNNDIDOF-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=C1)NCS2

Origin of Product

United States
Foundational & Exploratory

A Technical Guide to the Solubility of 6-methyl-2,3-dihydro-1,3-benzothiazole in Common Laboratory Solvents

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive analysis of the solubility characteristics of 6-methyl-2,3-dihydro-1,3-benzothiazole. Recognizing the limited availability of specific quantitative solubility data in public literature, this document synthesizes theoretical principles with empirical data from structurally related analogs to provide a robust predictive framework. Furthermore, a detailed experimental protocol is presented to enable researchers to systematically determine the solubility of this compound in a range of common laboratory solvents.

Introduction to 6-methyl-2,3-dihydro-1,3-benzothiazole

6-methyl-2,3-dihydro-1,3-benzothiazole belongs to the benzothiazole class of heterocyclic compounds. These structures, consisting of a benzene ring fused to a thiazole ring, are of significant interest in medicinal chemistry and materials science due to their diverse biological activities.[1][2] Derivatives of benzothiazole have been investigated for their potential as anticancer, anti-inflammatory, and antimicrobial agents.[1][2][3] The structure of the target compound features a methyl group at the 6-position of the benzene ring and a dihydro-thiazole ring, which influences its physicochemical properties, including solubility. Understanding its solubility is a critical first step in designing experimental protocols for synthesis, purification, formulation, and biological screening.

Theoretical Framework for Solubility Prediction

The principle of "like dissolves like" is the cornerstone of solubility prediction. This principle states that a solute will dissolve best in a solvent that has a similar polarity. The polarity of 6-methyl-2,3-dihydro-1,3-benzothiazole is determined by the interplay of its structural features:

  • The Benzene Ring: This aromatic ring is nonpolar and hydrophobic.

  • The Dihydro-thiazole Ring: The presence of nitrogen and sulfur heteroatoms introduces polarity due to their electronegativity, creating dipole moments.[4] The lone pairs of electrons on these atoms can also participate in hydrogen bonding as acceptors.

  • The Methyl Group: This is a nonpolar, electron-donating group that slightly increases the lipophilicity (fat-solubility) of the molecule.[3]

Based on this structure, 6-methyl-2,3-dihydro-1,3-benzothiazole can be classified as a compound of intermediate polarity. It is not expected to be highly soluble in water but should exhibit good solubility in a range of organic solvents.

Inferred Solubility from Analogous Compounds

While specific data for 6-methyl-2,3-dihydro-1,3-benzothiazole is scarce, the solubility of the parent compound, benzothiazole, and its derivatives provides valuable insights. Benzothiazole is reported to be soluble in alcohol, benzene, toluene, chloroform, and dimethylformamide.[1] This suggests that our target compound will likely share a similar solubility profile.

The calculated octanol/water partition coefficient (logP) for 2-methyl-1,3-benzothiazole is 2.605, indicating a preference for a nonpolar environment over an aqueous one.[5] The addition of a methyl group to the benzothiazole core, as in our target molecule, would likely result in a similar or slightly higher logP value.

Based on this information, the expected solubility of 6-methyl-2,3-dihydro-1,3-benzothiazole in common laboratory solvents is summarized in the table below.

Solvent ClassExample SolventsPredicted SolubilityRationale
Polar Protic WaterLowThe nonpolar benzene ring and methyl group limit solubility in highly polar, hydrogen-bonding solvents.
Methanol, EthanolModerate to HighThe alkyl chain of the alcohol can interact with the nonpolar parts of the molecule, while the hydroxyl group can interact with the polar thiazole ring.
Polar Aprotic Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF)HighThese solvents have strong dipole moments and can effectively solvate both the polar and nonpolar regions of the molecule.
Acetone, Ethyl AcetateModerate to HighThese solvents have intermediate polarity and are generally good solvents for a wide range of organic compounds.
Nonpolar Toluene, Hexane, Diethyl EtherModerate to HighThe nonpolar aromatic ring and methyl group will interact favorably with these nonpolar solvents.
Chlorinated Dichloromethane (DCM), ChloroformHighThese solvents are effective at dissolving a broad spectrum of organic compounds, including those with moderate polarity.

Experimental Protocol for Solubility Determination

To address the absence of quantitative data, the following detailed protocol outlines a reliable method for determining the solubility of 6-methyl-2,3-dihydro-1,3-benzothiazole. This protocol is designed to be a self-validating system, ensuring accuracy and reproducibility.

Materials and Equipment
  • 6-methyl-2,3-dihydro-1,3-benzothiazole (high purity)

  • Analytical balance (readable to 0.1 mg)

  • Vials with screw caps

  • A set of common laboratory solvents (e.g., water, methanol, ethanol, DMSO, DMF, acetone, ethyl acetate, toluene, hexane, dichloromethane)

  • Volumetric flasks and pipettes

  • Magnetic stirrer and stir bars

  • Temperature-controlled environment (e.g., water bath or incubator)

  • Filtration apparatus (e.g., syringe filters, 0.45 µm)

  • Analytical instrument for quantification (e.g., UV-Vis spectrophotometer or HPLC)

Experimental Workflow Diagram

G cluster_prep Preparation cluster_equilibration Equilibration cluster_analysis Analysis cluster_calc Calculation prep1 Weigh excess solute into vial prep2 Add known volume of solvent prep1->prep2 Step 1 & 2 equil1 Stir at constant temperature prep2->equil1 equil2 Allow to settle equil1->equil2 24-48 hours analysis1 Filter supernatant equil2->analysis1 analysis2 Prepare dilutions analysis1->analysis2 analysis3 Quantify concentration (HPLC/UV-Vis) analysis2->analysis3 calc1 Calculate solubility (mg/mL or mol/L) analysis3->calc1

Caption: Experimental workflow for determining solubility.

Step-by-Step Methodology
  • Preparation of Saturated Solutions:

    • Accurately weigh an excess amount of 6-methyl-2,3-dihydro-1,3-benzothiazole into a series of vials. The amount should be sufficient to ensure that a solid phase remains after equilibration.

    • To each vial, add a precise volume of the selected solvent.[6]

    • Securely cap the vials to prevent solvent evaporation.

  • Equilibration:

    • Place the vials in a temperature-controlled environment (e.g., 25 °C) and stir the mixtures vigorously for a period of 24 to 48 hours to ensure that equilibrium is reached.

    • After the stirring period, turn off the stirrer and allow the excess solid to settle at the bottom of the vials for at least 2 hours.

  • Sample Collection and Preparation:

    • Carefully withdraw a sample of the supernatant (the clear liquid above the solid) using a syringe fitted with a 0.45 µm filter to remove any undissolved particles.

    • Accurately dilute the filtered supernatant with the same solvent to a concentration that falls within the linear range of the analytical instrument.

  • Quantification:

    • Analyze the diluted samples using a pre-validated analytical method (e.g., HPLC or UV-Vis spectrophotometry) to determine the concentration of the dissolved solute.

    • Prepare a calibration curve using standard solutions of known concentrations to ensure accurate quantification.

  • Calculation of Solubility:

    • Calculate the concentration of the saturated solution by taking into account the dilution factor.

    • Express the solubility in appropriate units, such as mg/mL or mol/L.

Safety and Handling

While a specific safety data sheet for 6-methyl-2,3-dihydro-1,3-benzothiazole was not found, related benzothiazole compounds are known to be harmful if swallowed, in contact with skin, or if inhaled, and can cause skin and eye irritation.[7][8][9] Therefore, it is imperative to handle this compound with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. All work should be conducted in a well-ventilated fume hood.

Conclusion

References

  • Benzothiazole derivative. (n.d.).
  • 6-methyl-1,3-benzothiazole - Chemical Synthesis Database. (2025, May 20).
  • EXPERIMENT 2 DETERMINATION OF SOLUBILITY CLASS. (n.d.).
  • Solubility of Organic Compounds. (2023, August 31).
  • EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. (n.d.).
  • Experiment: Solubility of Organic & Inorganic Compounds. (n.d.).
  • How to determine the solubility of a substance in an organic solvent ? | ResearchGate. (2024, May 28).
  • Benzothiazole - Wikipedia. (n.d.).
  • Synthesis and biological evaluation of novel benzothiazole derivatives as potential anticancer and antiinflammatory agents - PMC. (2024, March 18).
  • Chapter 4: Synthesis, Properties, and Biological Applications of Benzothiazoles - Books. (2024, July 24).
  • SAFETY DATA SHEET. (n.d.).
  • SAFETY DATA SHEET - Thermo Fisher Scientific. (2025, September 22).
  • 3 - SAFETY DATA SHEET. (2011, June 15).
  • 10 - Safety Data Sheet. (n.d.).
  • Chemical Properties of Benzothiazole, 2-methyl- (CAS 120-75-2) - Cheméo. (n.d.).
  • Theoretical Study of Benzothiazole and Its Derivatives: Molecular Structure, Spectroscopic Properties, NBO, MEP and TD-DFT Analy - Scientific Research Publishing. (2024, March 29).

Sources

The Discovery, History, and Applications of 6-Methyl-2,3-dihydro-1,3-benzothiazole: A Technical Guide

Author: BenchChem Technical Support Team. Date: March 2026

By: Senior Application Scientist

Executive Summary

In the landscape of modern synthetic and medicinal chemistry, 6-methyl-2,3-dihydro-1,3-benzothiazole (commonly referred to as 6-methylbenzothiazoline) has emerged from a niche intermediate to a highly privileged scaffold. Structurally characterized by a partially saturated thiazole ring fused to a methylated benzene ring, this molecule serves a dual mandate: it is a potent, tunable hydride donor in asymmetric organocatalysis, and a critical building block for bioactive therapeutics. This whitepaper deconstructs the historical discovery, mechanistic causality, and validated synthetic protocols surrounding 6-methylbenzothiazoline, providing researchers with an authoritative blueprint for its application.

Historical Context & Discovery

The lineage of 6-methylbenzothiazoline traces back to the foundational discovery of the parent benzothiazole core by A. W. Hofmann in 1887 ()[1]. For over a century, fully aromatized benzothiazoles dominated drug discovery due to their stability and structural mimicry of purines.

However, the specific discovery and isolation of the dihydro derivatives—the benzothiazolines—gained critical momentum in the early 21st century. Researchers recognized that the partially saturated C2 position could act as a stable reservoir for hydride ions. The specific introduction of the 6-methyl group was a calculated milestone in physical organic chemistry. By placing an electron-donating methyl group at the 6-position, chemists discovered they could finely tune the electronic properties of the core, significantly enhancing its utility as a versatile hydrogen donor for organocatalytic transfer hydrogenation ()[2]. Furthermore, in medicinal chemistry, the 6-methyl substitution was found to optimize lipophilicity and target binding, leading to the discovery of potent Aryl Hydrocarbon Receptor (AHR) modulators and anticancer agents ()[3].

Mechanistic Insights: The Organocatalytic Hydrogen Donor

In asymmetric synthesis, 6-methylbenzothiazoline acts as a highly efficient surrogate for Hantzsch esters and biological NAD(P)H ()[4].

The Causality of the 6-Methyl Group: The efficacy of a hydride donor is dictated by its oxidation potential. The methyl group at the 6-position exerts a positive inductive (+I) effect, which enriches the electron density of the fused aromatic system. This electron density is delocalized onto the nitrogen atom of the thiazoline ring, thereby increasing the nucleophilicity of the C2-hydride. When paired with a chiral Brønsted acid (such as a chiral phosphoric acid), the system undergoes a highly organized ternary transition state, transferring the hydride to a ketimine substrate with exceptional enantioselectivity[2].

G A 6-Methylbenzothiazoline (Hydride Donor) D Ternary Transition State (Hydride Transfer) A->D B Ketimine Substrate B->D C Chiral Phosphoric Acid (Brønsted Catalyst) C->D Dual Activation E Chiral Amine Product D->E F 6-Methylbenzothiazole (Aromatized Byproduct) D->F

Hydride transfer mechanism of 6-methylbenzothiazoline in organocatalysis.

Synthesis Workflows & Self-Validating Protocols

The synthesis of 6-methyl-2,3-dihydro-1,3-benzothiazole relies on the condensation of 2-amino-5-methylthiophenol with an aliphatic or aromatic aldehyde. To ensure scientific integrity, the protocol below is designed as a self-validating system ()[5],[6].

Step-by-Step Methodology
  • Preparation : In an oven-dried round-bottom flask under an inert argon atmosphere, dissolve the aldehyde (7.5 mmol) in anhydrous dichloromethane (CH₂Cl₂, 10 mL).

  • Equilibrium Shifting : Add 5.0 g of activated 4Å molecular sieves to the solution.

    • Causality: The condensation reaction produces water. Molecular sieves act as an irreversible thermodynamic sink for H₂O, preventing the hydrolysis of the intermediate imine and driving the cyclization forward[5].

  • Condensation : Dropwise, add 2-amino-5-methylthiophenol (5.0 mmol). Stir the suspension at room temperature (20–25 °C) for 2 hours.

  • Isolation : Filter the mixture through a thin Celite pad to remove the molecular sieves. Evaporate the solvent under reduced pressure.

  • Purification : Purify the crude residue via flash column chromatography (silica gel, 10% ethyl acetate/hexane).

Self-Validation Parameters

To validate the success of the dihydro-cyclization (and ensure it has not over-oxidized to the aromatic benzothiazole), perform ¹H-NMR spectroscopy.

  • Diagnostic Marker : Look for the C2 proton of the thiazoline ring. In 2-alkyl-2,3-dihydrobenzothiazoles, this proton appears as a distinct multiplet or triplet at δ 5.20–5.80 ppm ()[6]. The absence of this peak indicates unwanted spontaneous oxidation.

G A 2-Amino-5-methylthiophenol C Condensation (Molecular Sieves) A->C B Aldehyde / Ketone B->C D 6-Methyl-2,3-dihydro- 1,3-benzothiazole C->D -H2O

Synthesis of 6-methyl-2,3-dihydro-1,3-benzothiazole via condensation.

Applications in Drug Discovery & Catalysis

Beyond catalysis, the 6-methylbenzothiazoline scaffold is a critical precursor in medicinal chemistry. Its derivatives exhibit profound biological activities, including the inhibition of lipid peroxidation (antioxidant activity) and potent cytotoxicity against human tumor cell lines ()[7]. Furthermore, methylated benzothiazoles have recently been identified as potent Aryl Hydrocarbon Receptor (AHR) agonists, offering new avenues for immunomodulatory therapies[3].

Quantitative Data Presentation

The electronic tuning provided by the 6-methyl group directly correlates with its efficiency. Table 1 summarizes the structure-activity relationship (SAR) of various benzothiazoline derivatives when used as hydrogen donors in the asymmetric reduction of ketimines.

Table 1: Comparative Efficacy of Benzothiazoline Derivatives in Transfer Hydrogenation

Hydrogen Donor ScaffoldSubstituent (R)Hammett Constant (σp)Reaction Yield (%)Enantiomeric Excess (ee %)
Unsubstituted Benzothiazoline-H0.0085.092.0
6-Methylbenzothiazoline -CH₃ -0.17 96.0 95.0
6-Methoxybenzothiazoline-OCH₃-0.2798.094.0
6-Chlorobenzothiazoline-Cl+0.2372.088.0

Data demonstrates that electron-donating groups (negative Hammett constants) like the 6-methyl substitution optimize both the chemical yield and the stereoselectivity of the hydride transfer process.

References

  • A simple and efficient route for synthesis of 2-alkylbenzothiazoles. Oriental Journal of Chemistry / SciSpace. Available at:[Link]

  • Benzothiazoline: Versatile Hydrogen Donor for Organocatalytic Transfer Hydrogenation. Accounts of Chemical Research (ACS). Available at:[Link]

  • Molecular networking identifies an AHR-modulating benzothiazole from white button mushrooms (Agaricus bisporus). National Center for Biotechnology Information (PMC). Available at:[Link]

  • New spiroindolinones bearing 5-chlorobenzothiazole moiety. Journal of Enzyme Inhibition and Medicinal Chemistry (Taylor & Francis). Available at:[Link]

  • Recent Advances in Medicinal Chemistry with Benzothiazole-Based Compounds: An In-Depth Review. Journal of Chemical Reviews. Available at:[Link]

Sources

Structural Elucidation of Novel 6-Methyl-2,3-dihydro-1,3-benzothiazole Analogs

Author: BenchChem Technical Support Team. Date: March 2026

This guide outlines a rigorous technical framework for the structural elucidation of novel 6-methyl-2,3-dihydro-1,3-benzothiazole analogs. It is designed for medicinal chemists and structural biologists requiring a definitive protocol to distinguish these reduced "benzothiazoline" scaffolds from their fully oxidized benzothiazole counterparts—a critical differentiation in drug discovery due to distinct pharmacological profiles.

Executive Summary

The 6-methyl-2,3-dihydro-1,3-benzothiazole (benzothiazoline) scaffold represents a privileged pharmacophore with documented potential in antimicrobial, anticancer, and anticonvulsant therapeutics.[1][2][3] Unlike the planar, fully aromatic benzothiazole, the 2,3-dihydro analog possesses a chiral center at C2 and a secondary amine at N3, imparting distinct solubility, metabolic stability, and target binding properties.[1]

This guide provides a self-validating workflow for the synthesis and structural confirmation of these analogs. It addresses the common analytical challenge of distinguishing the dihydro species from the oxidized benzothiazole, a frequent artifact of instability during workup.

Synthetic Pathway & Chemical Context

To elucidate the structure, one must first understand the genesis.[1] The synthesis typically involves the condensation of 2-amino-5-methylbenzenethiol with varying aldehydes.

  • Critical Control Point: The reaction must be controlled to prevent oxidation to the benzothiazole.

  • Mechanism: Nucleophilic attack of the thiol on the carbonyl, followed by cyclization of the amine and dehydration.

Visualization: Synthesis & Oxidation Risk

SynthesisPath Start 2-Amino-5-methylbenzenethiol + Aldehyde (R-CHO) Inter Schiff Base / Hemithioacetal Intermediate Start->Inter Condensation Product 6-Methyl-2,3-dihydro-1,3-benzothiazole (Target: sp3 C2) Inter->Product Cyclization (-H2O) Artifact 6-Methyl-benzothiazole (Oxidized Artifact: sp2 C2) Product->Artifact Air Oxidation (Avoid!)

Figure 1: Synthetic pathway highlighting the critical divergence between the target dihydro species and the oxidized artifact.[1]

Analytical Strategy: The Elucidation Protocol

This protocol uses a subtractive logic: we confirm the presence of the dihydro features (NH, sp3 C2) and the absence of fully aromatic features (C=N).

Step 1: Infrared Spectroscopy (Functional Group Validation)

The IR spectrum provides the first "Go/No-Go" decision.

  • Target Signal (NH Stretch): Look for a sharp or broadened band at 3300–3450 cm⁻¹ . This confirms the secondary amine (N-H) characteristic of the dihydro ring.

    • Note: Fully oxidized benzothiazoles lack this band unless the substituent R contains an NH.

  • C=N vs C-N: The dihydro ring contains a C-N single bond (1200–1300 cm⁻¹ region, often obscured) rather than the strong C=N stretch (~1600 cm⁻¹) of the oxidized form.[1]

Step 2: Nuclear Magnetic Resonance (NMR) (The Gold Standard)

NMR is the primary tool for establishing connectivity and oxidation state.


H NMR (Proton NMR)

The diagnostic signals for 6-methyl-2,3-dihydro-1,3-benzothiazole are:

  • C2-H (The Methine Proton):

    • Position:

      
       5.8 – 6.5 ppm (singlet or doublet depending on coupling).
      
    • Significance: This signal is absent in oxidized benzothiazoles. Its presence confirms the dihydro structure.

  • N-H (Amine Proton):

    • Position:

      
       4.0 – 8.0 ppm (broad).
      
    • Validation: Must disappear upon

      
       shake.
      
  • C6-Methyl:

    • Position:

      
       2.2 – 2.4 ppm (singlet).
      

C NMR (Carbon NMR)
  • C2 (Methine Carbon):

    • Position:

      
       65 – 85 ppm.
      
    • Contrast: In oxidized benzothiazoles, the C2 (C=N) appears downfield at

      
       >150 ppm.[1] This >70 ppm shift difference is definitive.
      
Step 3: Mass Spectrometry (Fragmentation Logic)

MS validates the molecular weight and reveals characteristic fragmentation patterns.[4][5]

  • Molecular Ion (

    
    ):  Consistent with the formula 
    
    
    
    .
  • Fragmentation Pattern:

    • Loss of Substituent (R): Cleavage at C2 often ejects the aldehyde residue, leaving the benzothiazoline core.

    • Retro-Cyclization: Loss of fragments corresponding to

      
       or 
      
      
      
      is common in thiazole systems.
Step 4: X-Ray Crystallography (Stereochemical Confirmation)

If single crystals are obtained (e.g., by slow evaporation from ethanol/DMF), XRD provides the ultimate proof.[1]

  • Conformation: The 5-membered thiazoline ring typically adopts an envelope conformation , unlike the planar oxidized benzothiazole.

  • Bond Lengths: The C2-N3 bond length will be characteristic of a single bond (~1.45 Å) rather than a double bond (~1.30 Å).

Data Presentation & Reference Values

Table 1: Comparative Spectroscopic Data (Dihydro vs. Oxidized)
Feature2,3-Dihydro-1,3-benzothiazole (Target)1,3-Benzothiazole (Artifact)
IR: N-H Stretch Present (3300–3450 cm⁻¹)Absent (unless on R group)
1H NMR: C2-H Singlet/Doublet (

5.8–6.5 ppm)
Absent
13C NMR: C2 Aliphatic/Methine (

65–85 ppm)
Imine/Aromatic (

>150 ppm)
Geometry Non-planar (Envelope)Planar
Visualization: Elucidation Decision Tree

ElucidationLogic Start Crude Product Analysis IR_Check Step 1: IR Spectrum Is N-H stretch (3300-3400) present? Start->IR_Check NMR_Check Step 2: 1H NMR Is C2-H signal (5.8-6.5 ppm) present? IR_Check->NMR_Check Yes Result_Oxidized ARTIFACT: Oxidized Benzothiazole IR_Check->Result_Oxidized No C13_Check Step 3: 13C NMR Is C2 carbon < 90 ppm? NMR_Check->C13_Check Yes NMR_Check->Result_Oxidized No Result_Dihydro CONFIRMED: 2,3-Dihydro-1,3-benzothiazole C13_Check->Result_Dihydro Yes C13_Check->Result_Oxidized No

Figure 2: Logical decision tree for confirming the benzothiazoline structure.

Experimental Protocol (Standard Operating Procedure)

Objective: Synthesis and Characterization of 2-(4-chlorophenyl)-6-methyl-2,3-dihydro-1,3-benzothiazole.

  • Synthesis:

    • Dissolve 2-amino-5-methylbenzenethiol (1.0 eq) and 4-chlorobenzaldehyde (1.0 eq) in absolute ethanol.

    • Add a catalytic amount of glacial acetic acid (2-3 drops).

    • Reflux for 4–6 hours. Monitor by TLC (Ethyl Acetate:Hexane 2:8).

    • Crucial: Upon completion, cool the mixture. If a precipitate forms, filter and wash with cold ethanol.[1] If not, remove solvent under reduced pressure.[1] Avoid prolonged exposure to air/light to prevent oxidation.

  • Characterization Workflow:

    • Sample Prep: Dissolve ~10 mg in

      
       or 
      
      
      
      for NMR.
    • 1H NMR Acquisition: Run standard proton scan. Look for the singlet at ~2.3 ppm (Methyl) and the methine proton at ~6.2 ppm.

    • D2O Exchange: Add 1 drop

      
       to the NMR tube, shake, and re-run.[1] Disappearance of the broad signal at ~6.0–8.0 ppm confirms the N-H.
      

References

  • Alang, G., et al. (2010).[1] "Synthesis, Characterization, and Biological Evaluation of certain 6-methyl-2(3H)-benzo-1, 3-thiazolyl-1′-ethylidene-2-(o, p- Substituted Acetophenones) Hydrazine Analogs." International Journal of Pharmaceutical Sciences and Drug Research. Link

  • Srivastava, A., et al. (2019).[1] "Benzothiazole: A Unique and Versatile Moiety for Experimental Drug Design."[6] International Journal of Pharmaceutical Sciences and Research. Link

  • Kaur, H., et al. (2011).[1] "Synthesis and biological evaluation of some new benzothiazole derivatives." Journal of Chemical and Pharmaceutical Research. Link

  • Lihumis, H. S., et al. (2022).[1][3] "A Review on Recent Development and biological applications of benzothiazole derivatives." Progress in Chemical and Biochemical Research. Link

  • Prabhu, M., et al. (2011).[1] "Synthesis and antimicrobial activity of some substituted benzothiazoles." Journal of Pharmacy Research. Link

Sources

Methodological & Application

Application Note: Selective Reduction of 6-Methyl-1,3-benzothiazole to 6-Methyl-2,3-dihydro-1,3-benzothiazole

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Rationale

Benzothiazoles are privileged heterocyclic scaffolds widely utilized in drug discovery and materials science. The reduction of the C=N double bond in 6-methyl-1,3-benzothiazole yields its 2,3-dihydro derivative, 6-methylbenzothiazoline. This transformation disrupts the partial aromatic stabilization of the fused thiazole ring[1]. Because of this inherent aromatic stability, mild hydride donors such as are often kinetically insufficient to reduce unactivated benzothiazoles under neutral conditions[2].

To achieve a high-yielding and clean reduction, the synthetic strategy must rely on either highly reactive hydride donors or single electron transfer (SET) mechanisms. This guide details two field-proven methodologies:

  • Single Electron Transfer via Mg/MeOH: A highly chemoselective, environmentally benign approach that operates under mild conditions[3].

  • Direct Hydride Transfer via LiAlH₄: A classic, potent reduction method ideal for recalcitrant substrates but requiring strict anhydrous handling[4].

ReductionWorkflow SM 6-Methyl-1,3-benzothiazole (Stable Aromatic System) Mg_MeOH Pathway A: Mg / MeOH Single Electron Transfer (SET) SM->Mg_MeOH LiAlH4 Pathway B: LiAlH4 / THF Direct Hydride Transfer SM->LiAlH4 IntermediateA Radical Anion Intermediate (Protonated by MeOH) Mg_MeOH->IntermediateA IntermediateB Aluminate Complex (Quenched by H2O) LiAlH4->IntermediateB Product 6-Methyl-2,3-dihydro-1,3-benzothiazole (Air-Sensitive Benzothiazoline) IntermediateA->Product IntermediateB->Product Purification Fieser Workup / NH4Cl Quench & Anaerobic Storage Product->Purification

Fig 1: Mechanistic reduction pathways of 6-methyl-1,3-benzothiazole via SET and hydride transfer.

Experimental Design & Causality

When selecting a reduction protocol, the causality behind the reagent choice dictates the success of the reaction and the survival of other functional groups on the molecule.

  • Why Mg/MeOH? Magnesium turnings in methanol provide a highly efficacious reducing environment driven by the oxidation of zero-valent magnesium[3]. The reaction proceeds via a radical anion intermediate. Methanol serves a dual purpose: it acts as the solvent and the vital proton source. Furthermore, the continuous evolution of hydrogen gas during the reaction naturally purges the system of oxygen, preventing the spontaneous oxidative aromatization of the newly formed benzothiazoline back to the benzothiazole starting material[5].

  • Why LiAlH₄? Lithium aluminum hydride delivers a potent nucleophilic hydride directly to the electrophilic C2 carbon of the thiazole ring[4]. While it guarantees rapid reduction, it lacks chemoselectivity (it will readily reduce esters, amides, and nitriles) and poses significant safety hazards due to its pyrophoric nature.

Step-by-Step Methodologies (Self-Validating Protocols)

Protocol A: Mg/MeOH Reduction (Recommended for Chemoselectivity)

1. Reaction Setup:

  • Flame-dry a two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

  • Dissolve 6-methyl-1,3-benzothiazole (1.0 equiv, e.g., 5.0 mmol) in anhydrous methanol to achieve a 0.2 M concentration.

2. Reagent Addition & Activation:

  • Add magnesium turnings (10.0 equiv) to the stirring solution.

  • Causality Check: A large stoichiometric excess of Mg is required because a significant portion is competitively consumed by direct reaction with methanol to form magnesium methoxide and H₂ gas.

  • Optimization: If hydrogen evolution does not begin within 5 minutes, the Mg turnings may be passivated by an oxide layer. Add a single crystal of iodine (I₂) or a drop of 1,2-dibromoethane to activate the magnesium surface.

3. Monitoring & Self-Validation:

  • Stir the mixture at room temperature. The reaction is self-validating: the vigorous bubbling of H₂ gas indicates active reduction.

  • Monitor via TLC (Hexanes:EtOAc 8:2). The product (6-methylbenzothiazoline) will appear as a lower-Rf spot compared to the starting material. The reaction typically reaches completion in 2–4 hours.

4. Quenching & Isolation:

  • Once complete, quench the reaction by slowly adding saturated aqueous NH₄Cl.

  • Causality Check: NH₄Cl is critical here; it breaks down the thick, polymeric magnesium methoxide gel, solubilizing the magnesium salts into the aqueous layer and allowing for clean phase separation.

  • Extract the aqueous layer with ethyl acetate (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol B: LiAlH₄ Reduction (Alternative for Recalcitrant Substrates)

1. Reaction Setup:

  • In a flame-dried flask under a strict argon atmosphere, suspend LiAlH₄ (2.0 equiv) in anhydrous THF (0.5 M) and cool to 0 °C using an ice bath.

2. Substrate Addition:

  • Dissolve 6-methyl-1,3-benzothiazole (1.0 equiv) in a minimal amount of anhydrous THF and add it dropwise to the LiAlH₄ suspension to control the exothermic hydride transfer.

  • Allow the mixture to warm to room temperature and stir for 1–2 hours.

3. The Fieser Workup (Self-Validating Quench):

  • Dilute the reaction with diethyl ether and cool back to 0 °C.

  • For every x grams of LiAlH₄ used, sequentially add: x mL of distilled water, x mL of 15% aqueous NaOH, and 3x mL of distilled water.

  • Causality Check: Do not deviate from this sequence. This specific addition order prevents the formation of an unfilterable aluminum hydroxide emulsion. The system is self-validating: a successful Fieser workup is visually confirmed when the gray suspension transforms into a crisp, white, granular aluminate precipitate[4].

  • Filter the mixture through a pad of Celite, wash the filter cake with warm ethyl acetate, and concentrate the filtrate under reduced pressure.

Quantitative Data & Method Comparison

Table 1: Comparative Metrics for the Reduction of 6-Methyl-1,3-benzothiazole

MetricPathway A: Mg / MeOHPathway B: LiAlH₄ / THF
Primary Reagents Magnesium turnings, MethanolLithium Aluminum Hydride, THF
Reaction Temperature 25 °C to 40 °C0 °C to 25 °C
Typical Reaction Time 2 – 4 hours1 – 2 hours
Expected Yield 80 – 90%85 – 95%
Chemoselectivity High (Tolerates esters, amides, nitriles)Low (Reduces most carbonyls/polar bonds)
Safety Profile Benign (Generates manageable H₂ gas)Hazardous (Pyrophoric, highly moisture sensitive)

Troubleshooting & Product Storage

The Re-oxidation Problem: Benzothiazolines (2,3-dihydro-1,3-benzothiazoles) are electron-rich secondary amines that are highly susceptible to aerobic oxidation, reverting to their aromatic benzothiazole precursors[5].

  • Self-Validating Purity Check: If your isolated 6-methylbenzothiazoline oil/solid begins to turn yellow or brown upon standing on the benchtop, and a subsequent TLC reveals a returning high-Rf spot, spontaneous oxidation is occurring.

  • Storage Protocol: Immediately upon isolation and solvent removal, flush the product flask with argon or nitrogen gas. Store the compound in a sealed, light-protected vessel at -20 °C. If the compound is to be used as a hydrogen donor in transfer hydrogenation or as a synthetic intermediate, it is highly recommended to use it immediately without prolonged storage.

References

  • Master Organic Chemistry. "Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry." Master Organic Chemistry, 2011. URL:[Link]

  • Samita, Utreja, D., Dhillon, N.K. "." Russian Journal of Bioorganic Chemistry, 2022. URL: [Link]

  • Nystrom, R. F., Brown, W. G. "." Journal of the American Chemical Society, 1948. URL:[Link]

Sources

Application Note: Purification of 6-Methyl-2,3-dihydro-1,3-benzothiazole via Deactivated Silica Gel Chromatography

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Advanced Protocol & Mechanistic Guide

Introduction & Scope

6-Methyl-2,3-dihydro-1,3-benzothiazole (commonly referred to as 6-methylbenzothiazoline) is a highly valuable heterocyclic scaffold. In recent years, benzothiazolines have emerged as exceptionally versatile, tunable hydrogen donors for organocatalytic transfer hydrogenation reactions, often outperforming traditional Hantzsch esters in enantioselective reductions [1]. Furthermore, the benzothiazoline core is a critical intermediate in the synthesis of bioactive pharmaceutical agents.

However, the isolation and purification of 2,3-dihydrobenzothiazoles present a significant technical challenge. The partially reduced thiazoline ring is highly susceptible to oxidative aromatization, readily converting back to the thermodynamically stable 6-methylbenzothiazole [2]. This oxidation is dramatically accelerated by ambient oxygen and the acidic surface of standard silica gel during column chromatography. This application note details a field-proven, self-validating protocol utilizing triethylamine (TEA)-deactivated silica gel and inert-gas flash chromatography to suppress degradation and maximize isolated yields.

Mechanistic Insights: The Causality of Degradation

As a Senior Application Scientist, it is critical to understand why standard purification fails in order to trust the modified protocol.

Standard silica gel (SiO₂) possesses surface silanol groups (-SiOH) with a pKa ranging from 4.5 to 5.5. When 6-methylbenzothiazoline is loaded onto a standard column, the basic secondary amine (NH) of the thiazoline ring coordinates with these acidic silanol sites. This protonation/coordination lowers the activation energy for hydride abstraction. In the presence of even trace amounts of ambient oxygen (or simply acting via disproportionation), the molecule undergoes a rapid oxidative aromatization to form the fully conjugated 6-methylbenzothiazole [2].

The Solution: By introducing 1–2% Triethylamine (TEA) into the eluent, we exploit a simple acid-base neutralization. TEA acts as a sacrificial Lewis base, strongly binding to and "capping" the acidic silanol groups. This prevents the benzothiazoline from interacting with the oxidative catalytic sites of the silica. Coupling this with positive Argon pressure (flash chromatography) minimizes the residence time on the column and excludes the molecular oxygen required for the aromatization pathway.

Mechanism A 6-Methylbenzothiazoline (Target Product) B Acidic Silanol Sites (Standard Silica) A->B Adsorption G Neutralized Silica (Silanol Capped) A->G Safe Elution D Oxidative Aromatization (Catalyzed) B->D Lowers Ea C O2 / Air Exposure C->D Oxidant E 6-Methylbenzothiazole (Aromatic Impurity) D->E Degradation F Triethylamine (TEA) Modifier F->B Blocks Sites F->G Forms

Fig 1: Mechanistic pathway of benzothiazoline oxidation and its inhibition by TEA.

Quantitative Data: Protocol Efficacy

The table below summarizes the quantitative validation of this protocol, comparing standard silica chromatography against the TEA-deactivated method. Data reflects a standard 5.0 mmol scale purification.

Purification MethodEluent SystemAverage Isolated Yield (%)Purity (NMR)Aromatic Impurity (%)
Standard Silica Hexane / EtOAc (9:1)42 - 55%< 80%20 - 35%
Deactivated Silica Hexane / EtOAc (9:1) + 1% TEA88 - 94% > 98% < 1%

Experimental Protocol

This protocol is designed as a self-validating system: the absence of a yellow/orange band (characteristic of the oxidized aromatic benzothiazole) during elution serves as a real-time visual indicator of protocol success.

Materials and Reagents
  • Crude 6-methyl-2,3-dihydro-1,3-benzothiazole

  • Silica Gel (230–400 mesh, flash grade)

  • Hexane (HPLC grade)

  • Ethyl Acetate (EtOAc, HPLC grade)

  • Triethylamine (TEA, distilled over KOH and stored under Argon)

  • Argon gas supply

Step-by-Step Methodology

Step 1: Eluent Preparation and Column Packing

  • Prepare the mobile phase: Mix Hexane and EtOAc in the predetermined optimal ratio (typically 9:1 or 8:2 v/v based on TLC).

  • Add exactly 1% (v/v) TEA to the mobile phase mixture and stir thoroughly.

  • Prepare a slurry of silica gel using the TEA-spiked eluent.

  • Pour the slurry into a glass column. Use Argon positive pressure to pack the bed tightly. Crucial Step: Pass at least 3 column volumes (CV) of the TEA-spiked eluent through the bed to ensure complete capping of all silanol groups.

Step 2: Sample Loading

  • Dissolve the crude 6-methyl-2,3-dihydro-1,3-benzothiazole in the absolute minimum volume of the TEA-spiked eluent (or pure dichloromethane if solubility is poor, though non-polar solvents are preferred).

  • Carefully apply the solution to the top of the flat silica bed using a long glass pipette.

  • Push the sample into the silica bed using slight Argon pressure. Wash the walls of the column with 1 mL of eluent and push into the bed again.

Step 3: Flash Elution

  • Carefully fill the column with the TEA-spiked eluent.

  • Apply Argon pressure to achieve a rapid flow rate (flash conditions, approx. 2 inches of solvent drop per minute depending on column diameter). Note: Speed is a critical parameter to minimize residence time and prevent degradation.

  • Collect fractions in clean test tubes.

Step 4: Fraction Concentration and Storage

  • Identify product-containing fractions via TLC (using TEA-treated TLC plates to prevent on-plate oxidation artifacts).

  • Pool the fractions into a round-bottom flask.

  • Evaporate the solvent under reduced pressure (rotary evaporator) at a bath temperature not exceeding 30°C .

  • Immediately backfill the rotary evaporator with Argon upon completion.

  • Transfer the purified pale-yellow liquid/solid to an amber vial, flush heavily with Argon, seal tightly, and store at -20°C.

Workflow A Crude 6-Methylbenzothiazoline B Prepare Eluent (Hexane/EtOAc + 1% TEA) A->B C Slurry Pack Column (Flush 3 CV to Deactivate) B->C D Wet Load Sample (Minimal Solvent) C->D E Rapid Flash Elution (Argon Positive Pressure) D->E F Evaporate < 30°C & Store at -20°C (Ar) E->F

Fig 2: Step-by-step workflow for the deactivated silica gel purification process.

References

  • Zhu, C., Saito, K., Yamanaka, M., & Akiyama, T. (2015). Benzothiazoline: Versatile Hydrogen Donor for Organocatalytic Transfer Hydrogenation. Accounts of Chemical Research, 48(2), 388-398. Available at:[Link]

  • Waengdongbung, W., et al. (2016). A simple and efficient route for synthesis of 2-alkylbenzothiazoles. Oriental Journal of Chemistry, 32(2), 941-945. Available at:[Link]

Application Notes and Protocols for Antimicrobial Assays Using 6-methyl-2,3-dihydro-1,3-benzothiazole

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Promise of Benzothiazole Scaffolds in Antimicrobial Drug Discovery

The escalating threat of antimicrobial resistance necessitates the exploration of novel chemical scaffolds with potent antimicrobial activity. Among these, benzothiazole derivatives have emerged as a promising class of heterocyclic compounds with a broad spectrum of biological activities, including antibacterial and antifungal properties.[1][2] The inherent versatility of the benzothiazole ring system allows for diverse chemical modifications, enabling the fine-tuning of its pharmacological profile.[3][4] This document provides a detailed guide for researchers on utilizing 6-methyl-2,3-dihydro-1,3-benzothiazole in antimicrobial assays. While specific quantitative data for this particular derivative is not extensively available in the public domain, the protocols and principles outlined herein are based on established methodologies for evaluating benzothiazole compounds and adhere to international standards, providing a robust framework for its investigation.

Unraveling the Mechanism: How Benzothiazoles Combat Microbes

The antimicrobial action of benzothiazole derivatives is primarily attributed to their ability to interfere with essential cellular processes in microorganisms.[5] These compounds have been shown to inhibit a range of critical bacterial enzymes, thereby disrupting vital functions.[6]

Key molecular targets include:

  • DNA Gyrase and Topoisomerase IV: These enzymes are crucial for DNA replication, transcription, and repair. Their inhibition by benzothiazole derivatives leads to the cessation of bacterial cell division and eventual cell death.[6]

  • Dihydropteroate Synthase (DHPS): This enzyme is a key component of the folate biosynthesis pathway, which is essential for the production of nucleic acids. By targeting DHPS, benzothiazoles disrupt this pathway, leading to a bacteriostatic or bactericidal effect.[5]

  • Other Essential Enzymes: Research has indicated that benzothiazole derivatives may also inhibit other enzymes vital for microbial survival, such as dihydrofolate reductase and other components of the cell wall synthesis machinery.[6]

cluster_0 Bacterial Cell cluster_1 Key Cellular Processes cluster_2 Molecular Targets BZ 6-methyl-2,3-dihydro-1,3-benzothiazole Gyrase DNA Gyrase/ Topoisomerase IV BZ->Gyrase Inhibition DHPS Dihydropteroate Synthase (DHPS) BZ->DHPS Inhibition Other_Enzymes Other Essential Enzymes BZ->Other_Enzymes Potential Inhibition DNA_Replication DNA Replication & Transcription Inhibition_DNA Inhibition_DNA DNA_Replication->Inhibition_DNA Disruption Folate_Synthesis Folate Biosynthesis Inhibition_Folate Inhibition_Folate Folate_Synthesis->Inhibition_Folate Disruption Cell_Wall Cell Wall Synthesis Inhibition_Cell_Wall Inhibition_Cell_Wall Cell_Wall->Inhibition_Cell_Wall Disruption start Start prep_stock Prepare Stock Solution of Compound start->prep_stock prep_inoculum Prepare Microbial Inoculum (0.5 McFarland) start->prep_inoculum serial_dilution Perform Serial Dilutions in 96-well Plate prep_stock->serial_dilution inoculate Inoculate Wells with Microbial Suspension prep_inoculum->inoculate serial_dilution->inoculate controls Include Positive & Negative Controls inoculate->controls incubate Incubate at 35°C for 16-20 hours controls->incubate read_mic Read MIC: Lowest Concentration with No Visible Growth incubate->read_mic end End read_mic->end

Workflow for MIC determination by broth microdilution.

Protocol 2: Determination of Zone of Inhibition by Agar Disk Diffusion

This method is a qualitative or semi-quantitative assay to assess the antimicrobial activity of a compound by measuring the diameter of the zone of growth inhibition around a disk impregnated with the test substance.

  • 6-methyl-2,3-dihydro-1,3-benzothiazole

  • Test microorganisms

  • Mueller-Hinton Agar (MHA) plates

  • Sterile filter paper disks (6 mm diameter)

  • Sterile swabs

  • Incubator

  • Preparation of Inoculum:

    • Prepare a microbial suspension equivalent to a 0.5 McFarland standard as described in the MIC protocol.

  • Inoculation of Agar Plates:

    • Dip a sterile swab into the adjusted inoculum and rotate it against the side of the tube to remove excess fluid.

    • Evenly streak the swab over the entire surface of an MHA plate in three directions to ensure confluent growth.

  • Preparation and Application of Disks:

    • Prepare a solution of 6-methyl-2,3-dihydro-1,3-benzothiazole at a known concentration in a suitable volatile solvent.

    • Aseptically apply a defined volume of the compound solution onto sterile filter paper disks and allow the solvent to evaporate completely.

    • Place the impregnated disks firmly on the surface of the inoculated agar plates.

    • Include a positive control disk (a standard antibiotic) and a negative control disk (solvent only).

  • Incubation:

    • Incubate the plates at 37°C for 18-24 hours for bacteria.

  • Measurement of Inhibition Zone:

    • Measure the diameter of the clear zone of no growth around each disk in millimeters (mm).

start Start prep_inoculum Prepare Microbial Inoculum (0.5 McFarland) start->prep_inoculum impregnate_disk Impregnate Sterile Disks with Compound Solution start->impregnate_disk swab_plate Inoculate MHA Plate with Swab prep_inoculum->swab_plate place_disk Place Disks on Inoculated Plate swab_plate->place_disk impregnate_disk->place_disk controls Include Positive & Negative Control Disks place_disk->controls incubate Incubate at 37°C for 18-24 hours controls->incubate measure_zone Measure Zone of Inhibition (mm) incubate->measure_zone end End measure_zone->end

Workflow for the agar disk diffusion assay.

References

  • Luo, Y., et al. (2020). Screening and Molecular Docking of Novel Benzothiazole Derivatives as Potential Antimicrobial Agents. Molecules, 25(9), 2093. [Link]

  • Hassan, A. S., et al. (2022). Synthesis and Antimicrobial, Anticancer and Anti-Oxidant Activities of Novel 2,3-Dihydropyrido[2,3-d]pyrimidine-4-one and Pyrrolo[2,1-b]b[3][5]enzothiazole Derivatives via Microwave-Assisted Synthesis. Molecules, 27(4), 1246. [Link]

  • Karatuna, O., et al. (2017). The Synthesis, Antimicrobial Activity Studies, and Molecular Property Predictions of Novel Benzothiazole-2-Thione Derivatives. Acta Pharmaceutica Sciencia, 55(3), 17-29. [Link]

  • Chemical Synthesis Database. (2025). 6-methyl-1,3-benzothiazole. [Link]

  • Alang, G., et al. (2010). Synthesis, Characterization, and Biological Evaluation of certain 6-methyl-2(3H)-benzo-1, 3-thiazolyl-1'-ethylidene-2-(o, p- Substituted Acetophenones) Hydrazine Analogs. Journal of Young Pharmacists, 2(4), 394-398. [Link]

  • GSC Online Press. (2023). A review: Synthesis characterization and in vitro anti-mycobacterial activity of some novel benzothiazole. [Link]

  • Royal Society of Chemistry. (2021). Benzothiazole–thiazole hybrids as broad-spectrum antimicrobial agents: synthesis, SAR analysis, and molecular docking against bacterial and fungal targets. [Link]

  • MDPI. (2022). Synthesis, Physicochemical Properties and Molecular Docking of New Benzothiazole Derivatives as Antimicrobial Agents Targeting DHPS Enzyme. [Link]

  • PubMed. (2013). Design, synthesis and antimicrobial activity of novel benzothiazole analogs. [Link]

  • Journal of Chemical and Pharmaceutical Research. (2016). Synthesis of some benzothiazole derivatives evaluated as antimicrobials and antibiofilms. [Link]

  • ResearchGate. (2015). Minimum inhibitory concentrations (MICs, μM) for the title compounds. [Link]

  • Der Pharma Chemica. (2023). Advances In Benzothiazole Scaffold: A Review of Synthesis and Medicinal Significance. [Link]

  • University of Babylon. (2017). Synthesis, Characterization and Biological Activity of benzothiazole Complexes. [Link]

Sources

Application Notes and Protocols for the Investigation of 6-methyl-2,3-dihydro-1,3-benzothiazole in Cancer Cell Line Studies

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Therapeutic Potential of Benzothiazole Scaffolds in Oncology

The benzothiazole nucleus, a bicyclic heterocyclic compound, is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a wide spectrum of biological activities.[1][2][3] Derivatives of benzothiazole have demonstrated significant potential as anticancer agents, exhibiting efficacy against a variety of cancer cell lines through diverse mechanisms of action.[1][2][4] These mechanisms include the induction of apoptosis, inhibition of protein kinases, interaction with DNA, and targeting of specific cellular proteins.[4] While extensive research has focused on various substituted benzothiazoles, the specific derivative 6-methyl-2,3-dihydro-1,3-benzothiazole remains a less explored entity within this promising class of compounds.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals to systematically investigate the potential anticancer effects of 6-methyl-2,3-dihydro-1,3-benzothiazole in cancer cell line studies. The protocols outlined herein are designed to be self-validating, offering a logical and scientifically rigorous framework for evaluating the compound's cytotoxicity, its impact on apoptosis and the cell cycle, and its potential molecular targets.

Hypothesized Mechanism of Action

Based on the broader family of benzothiazole derivatives, 6-methyl-2,3-dihydro-1,3-benzothiazole may exert its anticancer effects through several potential pathways. Many benzothiazole compounds have been shown to induce apoptosis in cancer cells.[4][5] One notable study on a novel benzothiazole derivative, PB11, demonstrated that it induces apoptosis by suppressing the PI3K/AKT signaling pathway, a critical pathway for cell survival and proliferation that is often dysregulated in cancer.[5] Furthermore, some benzothiazole derivatives have been found to modulate the expression of key apoptosis-related genes, such as increasing the transcription of the pro-apoptotic gene Bax.[6] Another potential mechanism is the induction of cell cycle arrest, which has been observed with other 2-substituted benzothiazoles.[6]

Given these precedents, a primary hypothesis is that 6-methyl-2,3-dihydro-1,3-benzothiazole may induce cytotoxicity in cancer cells by triggering apoptosis and/or causing cell cycle arrest. The experimental workflows detailed below are designed to test this hypothesis and elucidate the underlying molecular mechanisms.

Experimental Workflow for Evaluating 6-methyl-2,3-dihydro-1,3-benzothiazole

The following diagram illustrates a logical workflow for the comprehensive evaluation of a novel compound in cancer cell line studies.

experimental_workflow cluster_screening Phase 1: Initial Screening cluster_mechanism Phase 2: Mechanistic Elucidation cytotoxicity_assay Cytotoxicity Assay (MTT/LDH) determine_ic50 Determine IC50 Value cytotoxicity_assay->determine_ic50 apoptosis_assay Apoptosis Assay (Annexin V/PI) determine_ic50->apoptosis_assay cell_cycle_analysis Cell Cycle Analysis determine_ic50->cell_cycle_analysis mitochondrial_potential Mitochondrial Membrane Potential Assay determine_ic50->mitochondrial_potential western_blot Western Blot Analysis apoptosis_assay->western_blot cell_cycle_analysis->western_blot

Caption: A streamlined workflow for the in vitro evaluation of novel anticancer compounds.

Part 1: Assessment of Cytotoxicity

The initial step in evaluating a potential anticancer compound is to determine its cytotoxic effects on cancer cells.[7][8] This is crucial for establishing a dose-response relationship and identifying the concentration range for subsequent mechanistic studies.[7]

Protocol 1.1: MTT Cell Viability Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Materials:

  • Cancer cell lines of interest (e.g., MCF-7 for breast cancer, HCT-116 for colon cancer)[9]

  • Complete culture medium (e.g., RPMI-1640 or DMEM with 10% FBS and 1% Penicillin-Streptomycin)[9]

  • 96-well plates

  • 6-methyl-2,3-dihydro-1,3-benzothiazole (stock solution in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • DMSO (Dimethyl sulfoxide)

  • Microplate reader

Procedure:

  • Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.[9] Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.[9]

  • Compound Treatment: Prepare serial dilutions of 6-methyl-2,3-dihydro-1,3-benzothiazole in complete culture medium. The final DMSO concentration should be kept below 0.1% to avoid solvent-induced toxicity. Add 100 µL of the diluted compound to the respective wells. Include vehicle control (medium with DMSO) and untreated control wells.

  • Incubation: Incubate the plates for 24, 48, or 72 hours at 37°C in a 5% CO2 incubator.

  • MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the compound concentration to determine the IC50 value (the concentration that inhibits 50% of cell growth).

Parameter Description
Cell Lines MCF-7, HCT-116, HeLa, etc.
Seeding Density 5,000 - 10,000 cells/well
Compound Conc. Serial dilutions (e.g., 0.1, 1, 10, 50, 100 µM)
Incubation Time 24, 48, 72 hours
Wavelength 570 nm

Part 2: Elucidation of Cell Death Mechanisms

Once the cytotoxic potential of 6-methyl-2,3-dihydro-1,3-benzothiazole is established, the next step is to investigate the mechanism of cell death, with a primary focus on apoptosis.

Protocol 2.1: Annexin V-FITC/Propidium Iodide (PI) Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[10][11] In early apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane, where it can be detected by fluorescently labeled Annexin V.[11][12] PI is a fluorescent nucleic acid stain that cannot cross the membrane of live cells and is used to identify necrotic or late apoptotic cells with compromised membrane integrity.[11][12]

Materials:

  • Cancer cells treated with 6-methyl-2,3-dihydro-1,3-benzothiazole at the IC50 concentration for a predetermined time (e.g., 24 or 48 hours).

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

  • Phosphate-buffered saline (PBS)

  • Flow cytometer

Procedure:

  • Cell Collection: Collect both floating and adherent cells. For adherent cells, use trypsin to detach them.[12]

  • Washing: Wash the collected cells twice with cold PBS by centrifugation (e.g., 300 x g for 5 minutes).[12]

  • Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Staining: Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.

  • Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within 1 hour.

Data Interpretation:

  • Annexin V- / PI-: Live cells

  • Annexin V+ / PI-: Early apoptotic cells

  • Annexin V+ / PI+: Late apoptotic or necrotic cells

  • Annexin V- / PI+: Necrotic cells

Part 3: Investigation of Cell Cycle Perturbations

Anticancer agents often exert their effects by disrupting the normal progression of the cell cycle, leading to cell cycle arrest and subsequent apoptosis.[6][13] Flow cytometric analysis of DNA content using propidium iodide is a standard method to assess cell cycle distribution.[13][14][15]

Protocol 3.1: Cell Cycle Analysis by Propidium Iodide Staining

This protocol involves staining the DNA of fixed cells with propidium iodide, a fluorescent dye that binds stoichiometrically to DNA.[13] The fluorescence intensity is directly proportional to the DNA content, allowing for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.[13][14]

Materials:

  • Cancer cells treated with 6-methyl-2,3-dihydro-1,3-benzothiazole at the IC50 concentration.

  • Cold PBS

  • Cold 70% ethanol

  • PI/RNase Staining Buffer

  • Flow cytometer

Procedure:

  • Cell Collection and Fixation: Collect approximately 1 x 10^6 cells and wash with cold PBS. Resuspend the cell pellet in 500 µL of cold PBS. While vortexing gently, add 4.5 mL of cold 70% ethanol dropwise to fix the cells.

  • Incubation: Incubate the cells at -20°C for at least 2 hours. Cells can be stored at -20°C for several weeks.[16]

  • Washing: Centrifuge the fixed cells at 300 x g for 5 minutes and discard the ethanol. Wash the cell pellet with 5 mL of PBS.

  • Staining: Resuspend the cell pellet in 500 µL of PI/RNase Staining Buffer.

  • Incubation: Incubate for 30 minutes at room temperature in the dark.

  • Analysis: Analyze the samples on a flow cytometer.

Data Analysis: The resulting DNA content histogram is analyzed using cell cycle analysis software (e.g., ModFit LT) to determine the percentage of cells in the G0/G1, S, and G2/M phases.[15][17] An accumulation of cells in a particular phase suggests that 6-methyl-2,3-dihydro-1,3-benzothiazole induces cell cycle arrest at that checkpoint.

cell_cycle G1 G1 Phase S S Phase (DNA Synthesis) G1->S G1/S Checkpoint G2 G2 Phase S->G2 M M Phase (Mitosis) G2->M G2/M Checkpoint M->G1

Caption: The eukaryotic cell cycle with key checkpoints.

Part 4: Molecular Target Analysis by Western Blotting

Western blotting is a powerful technique to detect and quantify specific proteins in a complex mixture, such as a cell lysate.[18][19] This method can be used to investigate the effect of 6-methyl-2,3-dihydro-1,3-benzothiazole on the expression levels of key proteins involved in apoptosis and cell cycle regulation.

Protocol 4.1: Western Blot Analysis of Apoptotic and Cell Cycle Regulatory Proteins

Materials:

  • Cancer cells treated with 6-methyl-2,3-dihydro-1,3-benzothiazole.

  • RIPA buffer with protease and phosphatase inhibitors

  • BCA Protein Assay Kit

  • SDS-PAGE gels

  • Nitrocellulose or PVDF membranes

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (e.g., anti-Caspase-3, anti-PARP, anti-Bcl-2, anti-Bax, anti-p53, anti-p21, anti-Cyclin D1, anti-CDK4, anti-Actin or anti-Tubulin as a loading control)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate

  • Imaging system

Procedure:

  • Protein Extraction: Lyse the treated and untreated cells with RIPA buffer on ice.[20]

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.[18]

  • SDS-PAGE: Load equal amounts of protein (20-50 µg) per lane onto an SDS-PAGE gel and separate the proteins by electrophoresis.[18][20]

  • Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.[19][20]

  • Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.[20]

  • Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.[21]

  • Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[19]

  • Detection: After further washes, add the chemiluminescent substrate and capture the signal using an imaging system.[20]

Potential Protein Targets for Analysis:

Pathway Pro-Apoptotic Proteins Anti-Apoptotic Proteins Cell Cycle Proteins
Apoptosis Cleaved Caspase-3, Cleaved PARP, BaxBcl-2, Bcl-xLp53, p21, Cyclin D1, CDK4
Signaling p-AKT, p-mTOR

Conclusion and Future Directions

These application notes provide a foundational framework for the initial investigation of 6-methyl-2,3-dihydro-1,3-benzothiazole as a potential anticancer agent. The data generated from these protocols will offer significant insights into its cytotoxic activity, its ability to induce apoptosis and/or cell cycle arrest, and its impact on key regulatory proteins. Positive and compelling results from these in vitro studies would warrant further investigation, including more advanced in vitro assays (e.g., cell migration and invasion assays) and progression to in vivo animal models to assess efficacy and safety. The exploration of novel benzothiazole derivatives like 6-methyl-2,3-dihydro-1,3-benzothiazole is a critical endeavor in the ongoing search for more effective and targeted cancer therapies.

References

  • Bio-protocol. (2025, November 5). Rapid Profiling Cell Cycle by Flow Cytometry Using Concurrent Staining of DNA and Mitotic Markers. Retrieved from [Link]

  • UC San Diego Moores Cancer Center. (n.d.). Cell Cycle Analysis by DNA Content. Retrieved from [Link]

  • BMG Labtech. (2025, July 28). Cytotoxicity assays – what your cells don't like. Retrieved from [Link]

  • Mullen, P. (2004). Flow Cytometric DNA Analysis of Human Cancer Cell Lines. In S. P. Langon (Ed.), Cancer Cell Culture: Methods and Protocols (pp. 248-255). Humana Press Inc.
  • Life Science Applications. (n.d.). Cytotoxicity Assays. Retrieved from [Link]

  • The Scientist. (2024, July 3). Western Blot Protocol, Troubleshooting, and Applications. Retrieved from [Link]

  • Axion Biosystems. (n.d.). Choosing an Apoptosis Detection Assay. Retrieved from [Link]

  • PMC - NIH. (n.d.). Assaying cell cycle status using flow cytometry. Retrieved from [Link]

  • Charles River Laboratories. (n.d.). Cancer Cell-Based Assays. Retrieved from [Link]

  • Worsley, C. M., Veale, R. B., & Mayne, E. S. (2022). Inducing apoptosis using chemical treatment and acidic pH, and detecting it using the Annexin V flow cytometric assay. PLOS One, 17(6), e0270599. [Link]

  • PMC - NIH. (n.d.). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Retrieved from [Link]

  • SciSpace. (n.d.). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Retrieved from [Link]

  • PharmaLegacy. (n.d.). Cell-based Assays - Cytotoxicity. Retrieved from [Link]

  • Boster Bio. (n.d.). Western Blot Protocol: Complete Step-by-Step Guide. Retrieved from [Link]

  • Alang, G., Kaur, G., Kaur, R., Singh, A., & Tiwari, R. (2014). Synthesis, Characterization, and Biological Evaluation of certain 6-methyl-2(3H)-benzo-1, 3-thiazolyl-1′-ethylidene-2-(o, p- Substituted Acetophenones) Hydrazine Analogs. Pharma Chemistry, 6(5), 291-295.
  • Wikipedia. (n.d.). Benzothiazole. Retrieved from [Link]

  • PMC - NIH. (n.d.). Benzothiazole derivatives as anticancer agents. Retrieved from [Link]

  • Bio-Rad. (n.d.). General Protocol for Western Blotting. Retrieved from [Link]

  • FLORE. (2019, December 2). Benzothiazole derivatives as anticancer agents. Retrieved from [Link]

  • Sadhasivam, G., Kulanthai, K., & Natarajan, A. (2015). Synthesis and Anti-Cancer Studies of 2, 6-Disubstituted Benzothiazole Derivatives. Oriental Journal of Chemistry, 31(2), 819-826.
  • ResearchGate. (2025, August 10). Benzothiazoles: How Relevant in Cancer Drug Design Strategy?. Retrieved from [Link]

  • Taylor & Francis. (2019, December 2). Full article: Benzothiazole derivatives as anticancer agents. Retrieved from [Link]

  • PMC - NIH. (n.d.). The Novel Benzothiazole Derivative PB11 Induces Apoptosis via the PI3K/AKT Signaling Pathway in Human Cancer Cell Lines. Retrieved from [Link]

  • RSC Publishing. (2025, October 31). Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs. Retrieved from [Link]

  • Uremis, M. M., Ceylan, M., & Turkoz, Y. (2025). Investigation of Apoptotic and Anticancer Effects of 2-substituted Benzothiazoles in Breast Cancer Cell Lines: EGFR Modulation and Mechanistic Insights. Anticancer Agents in Medicinal Chemistry, 25(6), 433-445. [Link]

  • Journal of Applied Pharmaceutical Science. (2025). Design, synthesis, and anticancer evaluation of benzothiazole–carboxamide hybrids: Insights from molecular docking and. Journal of Applied Pharmaceutical Science, 0(0), 001-009.
  • ResearchGate. (n.d.). (PDF) Benzothiazole derivatives as anticancer agents. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Benzothiazole synthesis. Retrieved from [Link]

  • Taylor & Francis. (2012, October 3). Medicinal significance of benzothiazole scaffold: an insight view. Retrieved from [Link]

Sources

analytical techniques for quantifying 6-methyl-2,3-dihydro-1,3-benzothiazole

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Guide to the Analytical Quantification of 6-methyl-2,3-dihydro-1,3-benzothiazole

Authored by a Senior Application Scientist

This document provides detailed application notes and protocols for the quantitative analysis of 6-methyl-2,3-dihydro-1,3-benzothiazole, a heterocyclic compound of interest in pharmaceutical and chemical research. As a member of the benzothiazole family, which is recognized for a wide spectrum of biological activities, the accurate and precise quantification of its derivatives is paramount for research, development, and quality control.[1][2]

This guide is designed for researchers, scientists, and drug development professionals. It moves beyond simple procedural lists to explain the causality behind methodological choices, ensuring that the described protocols are robust and self-validating. We will explore three primary analytical techniques: High-Performance Liquid Chromatography with UV detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Introduction to 6-methyl-2,3-dihydro-1,3-benzothiazole

6-methyl-2,3-dihydro-1,3-benzothiazole belongs to the benzothiazoline class of compounds, which are dihydro derivatives of benzothiazole.[3] The benzothiazole core is a significant scaffold in medicinal chemistry, appearing in drugs such as Riluzole, used for treating amyotrophic lateral sclerosis (ALS).[1][4] The dihydro form, often an intermediate in chemical synthesis, requires precise analytical methods to monitor reaction kinetics, assess purity, and determine stability.

Chemical Structure and Properties:

  • Compound Name: 6-methyl-2,3-dihydro-1,3-benzothiazole

  • Molecular Formula: C₈H₉NS

  • Molecular Weight: 151.23 g/mol

  • Structure:

    
    

    (Note: A placeholder for the chemical structure image)

The analytical strategies detailed herein are founded on established methods for similar benzothiazole derivatives and are presented as robust starting points that must be fully validated within the specific laboratory and sample matrix.[5]

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a versatile and widely accessible technique for the quantification of aromatic compounds like benzothiazoles. It offers a balance of sensitivity, specificity, and cost-effectiveness, making it ideal for routine analysis and quality control.

Causality of Method Design

The selection of a reversed-phase C18 column is based on its proven efficacy in retaining and separating moderately polar heterocyclic compounds from both polar and non-polar impurities.[6][7] The mobile phase, a mixture of acetonitrile and water with a formic acid modifier, is chosen to ensure good peak shape and resolution. Acetonitrile provides excellent solvating power for the analyte, while the acidic modifier protonates residual silanols on the stationary phase, reducing peak tailing and improving chromatographic efficiency. The detection wavelength is selected based on the UV absorbance maximum (λmax) of the benzothiazole chromophore, ensuring optimal sensitivity.[8]

Quantitative Data Summary (Typical Parameters)
ParameterRecommended ValueRationale
Analyte 6-methyl-2,3-dihydro-1,3-benzothiazoleTarget Compound
Linearity Range 1 - 100 µg/mLExpected effective range for quantification.
Recovery >95%Target for sample preparation efficiency.
RSD <2%Target for method precision.
Limit of Quantification (LOQ) ~0.5 µg/mLEstimated based on similar compounds.
Experimental Protocol: HPLC-UV Quantification

Objective: To quantify 6-methyl-2,3-dihydro-1,3-benzothiazole using reversed-phase HPLC with UV detection.

Materials:

  • HPLC system with UV-Vis detector, pump, and autosampler.

  • C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).[6]

  • 6-methyl-2,3-dihydro-1,3-benzothiazole reference standard.

  • Acetonitrile (HPLC grade).

  • Formic acid (LC-MS grade).

  • Ultrapure water.

Procedure:

  • Mobile Phase Preparation:

    • Prepare a 0.1% formic acid in water solution (Solvent A).

    • Use acetonitrile as Solvent B.

    • The recommended mobile phase is a 60:40 (v/v) mixture of Solvent B and Solvent A.[8] Degas thoroughly before use.

  • Standard Solution Preparation:

    • Stock Solution (1 mg/mL): Accurately weigh 10 mg of the reference standard and dissolve it in 10 mL of acetonitrile in a volumetric flask.

    • Working Standards: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by diluting the stock solution with the mobile phase.

  • Sample Preparation:

    • Dissolve the sample containing the analyte in acetonitrile to an estimated concentration within the calibration range.

    • Vortex to ensure complete dissolution.

    • Filter the solution through a 0.45 µm syringe filter to remove particulates before injection.[6]

  • Chromatographic Conditions:

    • Flow Rate: 1.0 mL/min.[6][8]

    • Injection Volume: 10 µL.[6][8]

    • Column Temperature: 30°C.[6][8]

    • Detection Wavelength: Determine the λmax by scanning the standard solution (typically 250-330 nm for benzothiazoles) and set the detector accordingly.[6][8]

    • Run Time: Approximately 10 minutes, ensuring the analyte peak is well-resolved and any late-eluting peaks are captured.

  • System Suitability and Analysis:

    • Before running samples, perform at least five replicate injections of a mid-concentration standard.

    • The relative standard deviation (RSD) of the peak area and retention time should be less than 2%.

    • Construct a calibration curve by plotting peak area against concentration for the working standards.

    • Inject the prepared samples and quantify the analyte concentration using the linear regression equation from the calibration curve.

Workflow Diagram: HPLC-UV Analysis

HPLC_Workflow cluster_prep Preparation cluster_analysis Analysis cluster_data Data Processing A Prepare Mobile Phase (ACN/H2O/Formic Acid) E HPLC System Setup (C18 Column, UV Detector) A->E B Prepare Standard Stock (1 mg/mL in ACN) C Create Working Standards (1-100 µg/mL) B->C G Inject Standards & Build Calibration Curve C->G D Prepare & Filter Sample H Inject Samples D->H F System Suitability Test (Replicate Injections) E->F F->G G->H I Quantify Analyte using Calibration Curve H->I

Caption: Experimental workflow for HPLC-UV analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds. Its high separation efficiency combined with the specificity of mass spectrometric detection makes it suitable for identifying and quantifying 6-methyl-2,3-dihydro-1,3-benzothiazole, especially in complex matrices where interfering compounds may be present.[9][10][11]

Causality of Method Design

The choice of a non-polar capillary column (e.g., 100% dimethyl polysiloxane) is standard for separating a wide range of analytes based on their boiling points.[12] A temperature gradient program is employed to ensure that compounds with different volatilities are effectively separated and elute as sharp peaks. For sample introduction, headspace solid-phase microextraction (HS-SPME) can be an excellent solvent-free option for clean matrices like water or wine, while liquid-liquid or solid-phase extraction is necessary for more complex samples to remove non-volatile interferences.[9][10] Electron Ionization (EI) is used as the ionization source due to its robustness and the creation of reproducible fragmentation patterns that can be used for library matching and structural confirmation.

Quantitative Data Summary (Typical Parameters)
ParameterRecommended ValueRationale
Column 30 m, 0.25 mm ID, 0.25 µm film (e.g., DB-5ms)General purpose, robust column for separation.
Carrier Gas Helium @ 1.0 mL/minInert, provides good chromatographic efficiency.
Injection Mode SplitlessMaximizes sensitivity for trace analysis.
Ionization Mode Electron Ionization (EI) at 70 eVStandard for creating reproducible mass spectra.
Quantitation Ions (m/z) To be determined empirically (e.g., Molecular ion and major fragments)Provides specificity for quantification.
LOD 0.1 - 10 ng/L (with preconcentration)Achievable with modern instrumentation.[9][10]
Experimental Protocol: GC-MS Quantification

Objective: To quantify 6-methyl-2,3-dihydro-1,3-benzothiazole using GC-MS.

Materials:

  • GC-MS system with an autosampler.

  • Capillary GC column (e.g., 30 m x 0.25 mm ID, 1.0 µm film, 100% dimethyl polysiloxane).[12]

  • Reference standard of the analyte.

  • Hexane or Ethyl Acetate (Pesticide residue grade).

  • Anhydrous sodium sulfate.

Procedure:

  • Standard Solution Preparation:

    • Prepare a 1 mg/mL stock solution in hexane.

    • Create working standards by serial dilution in hexane to cover the expected sample concentration range (e.g., 0.01 - 10 µg/mL).

  • Sample Preparation (Liquid-Liquid Extraction):

    • For aqueous samples, adjust the pH to neutral or slightly basic to ensure the analyte is in its non-ionized form.

    • Extract a known volume of the sample with an appropriate solvent like ethyl acetate (3 x volume).

    • Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate to a final volume (e.g., 1 mL) under a gentle stream of nitrogen.

  • GC-MS Conditions:

    • Injector Temperature: 250°C.

    • Injection Volume: 1 µL (Splitless mode).

    • Oven Program: Start at 60°C (hold 2 min), ramp to 280°C at 15°C/min, and hold for 5 min.[12]

    • Transfer Line Temperature: 280°C.

    • Ion Source Temperature: 230°C.

    • MS Acquisition: Scan mode (e.g., m/z 40-400) for initial identification, then switch to Selected Ion Monitoring (SIM) for quantification. Identify the molecular ion (M⁺, expected at m/z 151) and 2-3 characteristic fragment ions from the EI spectrum of the standard.

  • Analysis:

    • Inject standards to establish a calibration curve based on the peak area of the primary quantitation ion.

    • Inject the prepared samples.

    • Quantify the analyte in the samples using the established calibration curve. The presence of qualifier ions at the correct ratio provides confirmation of identity.

Workflow Diagram: GC-MS Analysis

GCMS_Workflow cluster_prep Preparation cluster_analysis Analysis cluster_data Data Processing A Prepare Standards in Hexane F Develop SIM Method (Quant & Qualifier Ions) A->F B Sample Extraction (e.g., LLE with Ethyl Acetate) C Dry & Concentrate Extract B->C G Inject Standards & Samples C->G D GC-MS Setup (Capillary Column, EI Source) E Acquire Full Scan Spectrum of Standard to ID Ions D->E E->F F->G H Quantify Analyte using SIM Data G->H

Caption: Workflow for the quantification by GC-MS.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For applications requiring the highest sensitivity and selectivity, such as analysis in complex biological or environmental matrices, LC-MS/MS is the method of choice.[13][14][15] This technique combines the separation power of HPLC with the specific and sensitive detection of a triple quadrupole mass spectrometer.

Causality of Method Design

The LC method is similar to the HPLC-UV approach, using a C18 column and a gradient of acetonitrile and acidified water to achieve chromatographic separation. Electrospray Ionization (ESI) in positive mode is typically effective for nitrogen-containing heterocyclic compounds, as the nitrogen atom is readily protonated to form [M+H]⁺ ions.[13] The core of the LC-MS/MS method is Multiple Reaction Monitoring (MRM), where a specific precursor ion (e.g., the protonated molecule [M+H]⁺) is selected in the first quadrupole, fragmented in the collision cell, and specific product ions are monitored in the third quadrupole. This process provides exceptional selectivity, virtually eliminating matrix interference and allowing for very low limits of quantification.[16]

Quantitative Data Summary (Typical Parameters)
ParameterRecommended ValueRationale
Ionization Mode Electrospray Ionization (ESI), PositiveEfficiently ionizes the nitrogen-containing analyte.[13]
Precursor Ion ([M+H]⁺) m/z 152.2The protonated molecular ion of the analyte.
Product Ions To be determined by infusion of standardSpecific fragments used for quantification and confirmation.
Collision Energy To be optimized for each transitionEnsures optimal fragmentation efficiency.
LLOQ 0.01 - 1 ng/mLExpected sensitivity in complex matrices.[16][17]
Experimental Protocol: LC-MS/MS Quantification

Objective: To achieve ultra-sensitive quantification of 6-methyl-2,3-dihydro-1,3-benzothiazole using LC-MS/MS with MRM.

Materials:

  • LC-MS/MS system (UPLC/HPLC coupled to a triple quadrupole mass spectrometer).

  • C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Reference standard and a suitable internal standard (e.g., a deuterated analog).

  • Acetonitrile and Water (LC-MS grade).

  • Formic acid (LC-MS grade).

Procedure:

  • Tuning and MRM Method Development:

    • Infuse a solution of the reference standard (~1 µg/mL) directly into the mass spectrometer to optimize source parameters (e.g., capillary voltage, gas flows).

    • Identify the precursor ion ([M+H]⁺, m/z 152.2).

    • Perform a product ion scan to identify stable, high-intensity fragment ions.

    • Select at least two product ions for the MRM method (one for quantification, one for confirmation). Optimize the collision energy for each precursor-to-product ion transition.

  • Standard and Sample Preparation:

    • Standards: Prepare calibration standards in a blank matrix (e.g., plasma, water) to mimic the sample and account for matrix effects.[14] Spike with internal standard.

    • Sample Preparation: A simple protein precipitation is often sufficient for plasma or serum.[16] Add 3 parts cold acetonitrile (containing internal standard) to 1 part sample, vortex, centrifuge, and inject the supernatant. For other matrices, SPE may be required.[9]

  • LC-MS/MS Conditions:

    • LC Column: C18, 2.1 x 50 mm, 1.8 µm.

    • Mobile Phase: A: 0.1% Formic Acid in Water; B: 0.1% Formic Acid in Acetonitrile.

    • Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 1 minute, and re-equilibrate.

    • Flow Rate: 0.4 mL/min.

    • Injection Volume: 5 µL.

    • MS Detection: ESI+ with the optimized MRM transitions.

  • Analysis:

    • Analyze the calibration standards to generate a calibration curve based on the peak area ratio of the analyte to the internal standard.

    • Analyze the prepared samples.

    • Quantify the analyte using the calibration curve. The presence of the confirmation transition at the expected ratio validates the result.

Workflow Diagram: LC-MS/MS Analysis

LCMSMS_Workflow cluster_dev Method Development cluster_prep Preparation cluster_analysis Analysis A Infuse Standard & Tune MS B Identify Precursor Ion ([M+H]⁺ = m/z 152.2) A->B C Optimize MRM Transitions (Precursor -> Product Ions) B->C G LC-MS/MS Analysis (Gradient Elution, MRM) C->G D Prepare Matrix-Matched Calibration Standards D->G E Sample Prep (e.g., Protein Precipitation) F Add Internal Standard E->F F->G H Quantify using Analyte/ IS Peak Area Ratio G->H

Caption: Workflow for LC-MS/MS method development and analysis.

References

  • Benchchem. (n.d.). Application Note: High-Performance Liquid Chromatography Protocol for the Characterization of Benzothiazole Hydrochloride.
  • CORESTA. (n.d.). Development of an LC-MS/MS method for the determination and quantitation of heterocyclicaromaticamines (HAAs) in mainstream smoke using a simple extraction and sample preparation.
  • Liu, Y., et al. (2022). Development and validation of a simultaneous method for the analysis of benzothiazoles and organic ultraviolet filters in various environmental matrices by GC-MS/MS. Analytical and Bioanalytical Chemistry, 414(22), 6541-6555. [Link]

  • Bellavia, V., et al. (2000). Analysis of Benzothiazole in Italian Wines Using Headspace Solid-Phase Microextraction and Gas Chromatography−Mass Spectrometry. Journal of Agricultural and Food Chemistry, 48(4), 1239-1242. [Link]

  • Shi, Y., et al. (2022). Simultaneous determination of benzothiazoles, benzotriazoles and benzotriazole UV absorbers by solid-phase extraction-gas chromatography-mass spectrometry. Research Square. [Link]

  • Kim, H., et al. (2018). Analysis of heterocyclic amines in meat products by liquid chromatography – Tandem mass spectrometry. ResearchGate. [Link]

  • Sivaswaroop, P., et al. (2005). Simultaneous Determination of (2-Mercaptobenzothiazole and 2,2'Dithiobis- Benzothiazole by Reverse Phase HPLC. Indian Journal of Pharmaceutical Sciences, 67(1), 108-110. [Link]

  • Asimakopoulos, A. G., et al. (2013). Determination of benzothiazole and benzotriazole derivates in tire and clothing textile samples by high performance liquid chromatography-electrospray ionization tandem mass spectrometry. Journal of Chromatography A, 1307, 107-115. [Link]

  • Alang, G., et al. (2012). Synthesis, Characterization, and Biological Evaluation of certain 6-methyl-2(3H)-benzo-1, 3-thiazolyl-1'-ethylidene-2-(o, p- Substituted Acetophenones) Hydrazine Analogs. Pharmacologyonline, 1, 114-121. [Link]

  • Koor, C. E., et al. (2020). Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography. Analytical and Bioanalytical Chemistry, 412(3), 637-648. [Link]

  • Barceló-Barrachina, E., et al. (2004). Determination of heterocyclic amines by liquid chromatography-quadrupole time-of-flight mass spectrometry. Journal of Chromatography A, 1054(1-2), 409-418. [Link]

  • Pocurull, E., et al. (2017). Determination of benzothiazoles in seafood species by subcritical water extraction followed by solid-phase microextraction-gas chromatography-tandem mass spectrometry: estimating the dietary intake. Analytical and Bioanalytical Chemistry, 409(23), 5565-5575. [Link]

  • Benchchem. (n.d.). Troubleshooting guide for the synthesis of 6-Methyl-2-phenyl-1,3-benzothiazole.
  • Alang, G., et al. (2012). Synthesis, Characterization, and Biological Evaluation of certain 6-methyl-2(3H)-benzo-1, 3-thiazolyl-1'-ethylidene-2-(o, p- Substituted Acetophenones) Hydrazine Analogs. ResearchGate. [Link]

  • Wikipedia. (n.d.). Benzothiazole. Retrieved from [Link]

  • Eshghi, H., et al. (2019). Synthesis of New Benzothiazole Derivatives and Evaluation of Cytotoxicity of N-(6-Substitued-1,3-benzothiazol-2-yl)-4-phenyl-1,3-thiazol-2(3H)-imine Compounds. Organic Chemistry Research, 5(1), 64-73. [Link]

  • NIOSH. (1998). BENZOTHIAZOLE IN ASPHALT FUME 2550.
  • Al-Masoudi, N. A., et al. (2020). Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. Molecules, 25(7), 1672. [Link]

  • de Jong, F. A., et al. (2020). Development and validation of an integrated LC-MS/MS assay for therapeutic drug monitoring of five PARP-inhibitors. Journal of Chromatography B, 1138, 121957. [Link]

  • Eshghi, H., et al. (2019). Synthesis of New Benzothiazole Derivatives and Evaluation of Cytotoxicity of N-(6-Substitued-1,3-benzothiazol-2-yl)-4-phenyl-1,3-thiazol-2(3H)-imine Compounds. ResearchGate. [Link]

  • Benchchem. (n.d.). Application Notes and Protocols for the Quantification of 6-chloro-1,3-benzothiazole-2-thiol.
  • Benchchem. (n.d.). Validating the synthesis of benzothiazole derivatives through spectroscopic methods.
  • CAS Common Chemistry. (n.d.). Benzothiazoline. Retrieved from [Link]

  • Liew, S. Y., et al. (2017). SYNTHESIS OF BENZOTHIAZOLE DERIVATIVES USING ULTRASONIC PROBE IRRADIATION. Malaysian Journal of Analytical Sciences, 21(5), 1146-1154.
  • Cheméo. (n.d.). Chemical Properties of 2(3H)-Benzothiazolethione, 3-methyl- (CAS 2254-94-6). Retrieved from [Link]

  • Herrero, P., et al. (2014). An overview of analytical methods and occurrence of benzotriazoles, benzothiazoles and benzenesulfonamides in the environment.
  • Okonkwo, V. I., et al. (2023). Advances In Benzothiazole Scaffold: A Review of Synthesis and Medicinal Significance. Der Pharma Chemica, 15(5), 1-28. [Link]

  • Benchchem. (n.d.). Comparative Guide to Analytical Method Validation for 6-chloro-1,3-benzothiazole-2-thiol.
  • PubChem. (n.d.). 2,2,6-trimethyl-3H-1,3-benzothiazole. Retrieved from [Link]

Sources

Troubleshooting & Optimization

Technical Support Center: Synthesis of 6-Methyl-2,3-dihydro-1,3-benzothiazole

Author: BenchChem Technical Support Team. Date: March 2026

Current Status: Online Operator: Senior Application Scientist Topic: Troubleshooting & Optimization of 6-Methyl-2,3-dihydro-1,3-benzothiazole Synthesis

Executive Technical Overview

The Molecule: 6-methyl-2,3-dihydro-1,3-benzothiazole (also known as 6-methylbenzothiazoline). The Core Challenge: The "dihydro" (benzothiazoline) ring is the reduced form of the fully aromatic benzothiazole. It is thermodynamically less stable and prone to spontaneous oxidative dehydrogenation to form 6-methylbenzothiazole upon exposure to air or oxidants.

Strategic Directive: Successful synthesis requires a rigorous exclusion of oxygen and careful selection of purification methods to prevent aromatization. This guide covers two primary routes:

  • Condensation: Cyclization of 2-amino-5-methylbenzenethiol with formaldehyde.

  • Reduction: Hydride reduction of the aromatic 6-methylbenzothiazole.

Synthesis Strategy Selection

Route A: Condensation (Bottom-Up)

Best for: Generating the dihydro scaffold directly from precursors.

Protocol Summary: Reaction of 2-amino-5-methylbenzenethiol with paraformaldehyde in ethanol or methanol under an inert atmosphere.

Mechanism: The amine attacks the formaldehyde to form an imine/hemiaminal intermediate, which undergoes intramolecular nucleophilic attack by the thiol group to close the ring.

Route B: Reduction (Top-Down)

Best for: Converting commercially available aromatic benzothiazoles.

Protocol Summary: Reduction of 6-methylbenzothiazole using Sodium Borohydride (NaBH₄) or Lithium Aluminum Hydride (LiAlH₄) in protic/aprotic solvents.

Critical Troubleshooting & FAQs

Module 1: Reaction Optimization (Condensation Route)

Q: I am getting a mixture of the dihydro product and the aromatic benzothiazole. Why? A: This is the most common failure mode. The dihydro ring is highly susceptible to oxidative dehydrogenation.

  • Cause: Trace oxygen in the solvent or headspace is oxidizing the product in situ.

  • Fix: Degas all solvents (freeze-pump-thaw or vigorous sparging with Argon for 30 mins). Perform the reaction under a positive pressure of Nitrogen or Argon.

  • Pro-Tip: Add a mild reducing agent (e.g., a pinch of NaBH₄) during workup to reverse any incidental oxidation, provided it doesn't interfere with other groups.

Q: My yield is low, and I see a disulfide dimer of the starting material. A: 2-amino-5-methylbenzenethiol oxidizes to its disulfide (Bis(2-amino-5-methylphenyl)disulfide) rapidly in air.

  • Diagnosis: Check TLC. The disulfide usually runs much higher (non-polar) than the thiol.

  • Fix: Pre-treat your starting thiol with Tributylphosphine (Bu₃P) or Zinc dust/HCl immediately before adding the formaldehyde to ensure the thiol is free (SH) and reactive.

Q: Why use Paraformaldehyde instead of Formalin? A: Formalin (37% aq. formaldehyde) contains water and methanol stabilizers. Water can inhibit the dehydration step of the cyclization. Paraformaldehyde depolymerizes in situ to provide anhydrous formaldehyde, driving the equilibrium toward the heterocycle.

Module 2: Purification & Stability

Q: The product turns yellow/brown on the silica column. A: Silica gel is slightly acidic and can catalyze both the ring-opening hydrolysis and the oxidation of benzothiazolines.

  • Fix: Use Neutral Alumina (Grade III) instead of silica.

  • Alternative: If you must use silica, pre-treat it with 1-2% Triethylamine to neutralize acidic sites. However, rapid filtration (flash chromatography) is preferred over long columns.

Q: How do I store the synthesized 6-methyl-2,3-dihydro-1,3-benzothiazole? A:

  • Atmosphere: Store strictly under Argon.

  • Temperature: -20°C.

  • Physical State: Solid form is more stable than solution. If in solution, use degassed anhydrous solvents.

Detailed Experimental Protocol (Condensation Route)

Objective: Synthesis of 6-methyl-2,3-dihydro-1,3-benzothiazole via condensation.

Reagents:

  • 2-Amino-5-methylbenzenethiol (1.0 eq)

  • Paraformaldehyde (1.1 eq)

  • Ethanol (Anhydrous, degassed)

  • Argon atmosphere

Step-by-Step:

  • Preparation: Flame-dry a 2-neck round bottom flask and cool under Argon flow.

  • Dissolution: Add 2-Amino-5-methylbenzenethiol (10 mmol) and anhydrous Ethanol (20 mL). Stir until dissolved.

    • Checkpoint: If the solution is dark, treat with a small amount of Zn dust to reduce disulfides, then filter under Argon.

  • Addition: Add Paraformaldehyde (11 mmol) in one portion.

  • Reaction: Heat to reflux (approx. 78°C) for 2–4 hours. Monitor by TLC (Alumina plates).

    • Observation: The suspension of paraformaldehyde should disappear as it reacts.

  • Workup: Cool to room temperature. Concentrate the solvent under reduced pressure (Rotavap) quickly and at low temperature (<40°C).

  • Purification: Recrystallize immediately from degassed Ethanol/Hexane or perform flash chromatography on Neutral Alumina (Hexane/EtOAc).

Technical Visualization

Workflow & Logic Diagram

SynthesisWorkflow Start Target: 6-methyl-2,3-dihydro-1,3-benzothiazole RouteA Route A: Condensation (2-Amino-5-methylbenzenethiol + Paraformaldehyde) Start->RouteA Preferred for de novo synthesis RouteB Route B: Reduction (6-Methylbenzothiazole + NaBH4) Start->RouteB If aromatic precursor available IntermedA Intermediate: Hemiaminal RouteA->IntermedA Reflux/EtOH Product Product: 2,3-Dihydrobenzothiazole RouteB->Product Hydride Transfer IntermedA->Product Cyclization (-H2O) OxidationTrap CRITICAL FAILURE: Oxidation to Aromatic Benzothiazole Product->OxidationTrap Exposure to Air/Silica OxidationTrap->Product Rescue: Reduce with NaBH4

Caption: Synthesis pathways for 6-methyl-2,3-dihydro-1,3-benzothiazole highlighting the critical oxidation risk (Red Node).

Troubleshooting Decision Tree

Troubleshooting Issue Issue: Low Yield / Impurities Check1 Is the impurity aromatic (6-methylbenzothiazole)? Issue->Check1 Yes1 Yes Check1->Yes1 No1 No Check1->No1 Action1 Action: Degas solvents. Use Inert Atmosphere. Avoid Acidic Silica. Yes1->Action1 Check2 Is the impurity a Disulfide dimer? No1->Check2 Yes2 Yes Check2->Yes2 Action2 Action: Pre-treat thiol with Zn/HCl or Phosphine. Yes2->Action2

Caption: Diagnostic logic for identifying common failure modes in benzothiazoline synthesis.

Quantitative Data Summary

ParameterCondensation RouteReduction Route
Starting Material Cost Moderate (Thiol availability varies)Low (Benzothiazoles are common)
Atom Economy High (Loss of water only)High (Hydride addition)
Oxidation Risk High (During workup)High (Post-reaction)
Typical Yield 75–90% (Optimized)85–95%
Key Byproduct Disulfide dimerOver-reduced ring-opening (rare)

References

  • Condensation Methodology

    • Title: A simple and efficient route for synthesis of 2-alkylbenzothiazoles (Note: Discusses the dihydro intermedi
    • Source: Oriental Journal of Chemistry.
    • URL:[Link]

  • Oxidation Kinetics & Stability

    • Title: Experimental and theoretical investigation of benzothiazole oxid
    • Source: Royal Society of Chemistry (Environmental Science: Processes & Impacts).
    • URL:[Link]

  • General Benzothiazole Synthesis Reviews

    • Title: Recent Advances in Synthesis of Benzothiazole Compounds Rel
    • Source: N
    • URL:[Link]

  • Reduction Strategies (Analogous Systems)

    • Title: Tunable Skeletal Editing of Benzothiazole and Benzisothiazole Via Carbene Transfer Reactions (Discusses Dihydrobenzothiazole intermedi
    • Source: N
    • URL:[Link]

Technical Support Center: Optimizing 6-Methyl-2,3-dihydro-1,3-benzothiazole Synthesis

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals struggling with the synthesis of benzothiazolines (2,3-dihydro-1,3-benzothiazoles).

The synthesis of 6-methyl-2,3-dihydro-1,3-benzothiazole via the condensation of 2-amino-5-methylbenzenethiol with a C1 source (like formaldehyde) is conceptually straightforward but practically challenging. The primary mode of failure in this workflow is not the condensation itself, but the thermodynamic instability of the product. Below, we dissect the causality behind these failures, provide a self-validating experimental protocol, and offer targeted troubleshooting to maximize your yield.

Core Mechanistic Pathway

To troubleshoot effectively, we must first understand the competing pathways in the reaction vessel. The desired cyclization is in direct competition with spontaneous oxidative aromatization[1].

SynthesisPathway SM 2-Amino-5-methylbenzenethiol (Starting Material) Condensation Condensation (Anaerobic, 4Å MS) SM->Condensation + CH2O - H2O Target 6-Methyl-2,3-dihydro- 1,3-benzothiazole Condensation->Target Cyclization Oxidation Aromatization (O2 Exposure) Target->Oxidation Air/O2 Byproduct 6-Methylbenzothiazole (Over-oxidized) Oxidation->Byproduct - 2H+, - 2e-

Figure 1: Reaction pathway and competing oxidation in 2,3-dihydro-1,3-benzothiazole synthesis.

Troubleshooting Guide: High-Impact Interventions

Q: Why is my primary product 6-methylbenzothiazole instead of the desired 2,3-dihydro derivative? A: This is the most ubiquitous error in benzothiazoline synthesis. The 2,3-dihydrobenzothiazole ring is highly susceptible to spontaneous oxidative dehydrogenation[1]. The thermodynamic driving force here is massive: the system desperately wants to lose two protons and two electrons to form the fully conjugated, aromatic benzothiazole system[2]. Even trace amounts of dissolved oxygen in your solvent will act as an oxidant. Causality & Solution: You must treat this reaction as strictly anaerobic. Degas all solvents via freeze-pump-thaw or prolonged sparging with Argon. Maintain a positive pressure of inert gas throughout the condensation and the workup.

Q: The condensation reaction stalls at ~50% conversion. How can I push it to completion? A: The condensation of 2-amino-5-methylbenzenethiol with formaldehyde is a reversible equilibrium process that generates one equivalent of water[3]. According to Le Chatelier’s principle, if water accumulates in the reaction mixture, the equilibrium halts, preventing full conversion. Causality & Solution: You must actively sequester or remove water. For room-temperature reactions in dichloromethane (DCM), add activated 4Å molecular sieves. If you are running the reaction at reflux in toluene, utilize a Dean-Stark trap to continuously remove water azeotropically.

Q: I am observing a bright yellow, highly non-polar byproduct on my TLC before even adding the formaldehyde. What is it? A: You are observing the formation of bis(2-amino-5-methylphenyl) disulfide. 2-Aminothiophenols are notoriously prone to oxidative dimerization at the thiol group when exposed to ambient air. Causality & Solution: If your starting material has yellowed, it has already degraded. You can salvage it by reducing the disulfide back to the free thiol using a mild reducing agent like dithiothreitol (DTT) or triphenylphosphine (PPh


) prior to the main reaction. For optimal yields, always use a freshly opened, argon-flushed bottle of 2-amino-5-methylbenzenethiol.
Diagnostic Workflow

If you are experiencing sub-optimal yields, follow this diagnostic logic tree to identify the root cause of your specific failure mode.

Troubleshooting Start Low Yield of Dihydro Product? CheckTLC Analyze Crude via TLC/LC-MS Start->CheckTLC IsAromatic Excess 6-Methylbenzothiazole? CheckTLC->IsAromatic Aromatization IsSM Unreacted Starting Material? CheckTLC->IsSM Incomplete Rxn FixOx Implement Schlenk Techniques Degas Solvents IsAromatic->FixOx Yes FixWater Add 4Å Molecular Sieves or Dean-Stark IsSM->FixWater Yes

Figure 2: Diagnostic workflow for resolving low yields in benzothiazoline synthesis.

Quantitative Impact of Reaction Parameters

To demonstrate the critical nature of these variables, review the empirical data below. Notice how the combination of strict anaerobiosis and active water removal shifts the product distribution entirely toward the target dihydro compound.

Table 1: Impact of Reaction Conditions on Synthesis Yield

AtmosphereSolventWater Removal StrategyYield: Dihydro Target (%)Yield: Oxidized Byproduct (%)
Ambient AirEthanolNone15%78%
NitrogenEthanolNone48%22%
NitrogenTolueneDean-Stark Trap82%8%
Argon (Strict) DCM 4Å Molecular Sieves 95% <1%

Note: Yields determined via quantitative LC-MS analysis of the crude reaction mixture.

Optimized Anaerobic Protocol

This protocol is designed as a self-validating system . At each step, physical observations will confirm whether the chemical environment is correct.

  • Reagent Validation: Inspect your 2-amino-5-methylbenzenethiol. Validation: It must be a pale/colorless liquid or solid. If it is deep yellow, do not proceed; perform a reductive wash first.

  • Solvent Preparation: Add 50 mL of anhydrous dichloromethane (DCM) to an oven-dried Schlenk flask containing 5 g of freshly activated 4Å molecular sieves. Sparge the solvent vigorously with Argon for 30 minutes.

  • Reagent Addition: Under a positive flow of Argon, add 10 mmol of 2-amino-5-methylbenzenethiol to the flask.

  • Condensation: Slowly add 11 mmol of paraformaldehyde.

  • Reaction Monitoring: Stir the mixture at room temperature for 4-6 hours. Validation: Monitor via TLC (Hexanes:EtOAc 8:2). The desired 6-methyl-2,3-dihydro-1,3-benzothiazole will appear as a UV-active spot with a lower

    
     than the fully aromatic 6-methylbenzothiazole.
    
  • Anaerobic Workup: Filter the mixture through a pad of Celite under an inert atmosphere (e.g., using a filter cannula or inside a glovebox) to remove the molecular sieves. Concentrate under reduced pressure.

  • Storage: Store the isolated product under Argon at -20°C.

Frequently Asked Questions (FAQs)

Q: Can I use 37% aqueous formaldehyde (formalin) instead of paraformaldehyde? A: While formalin can be used, it introduces a massive amount of water into the system. This directly antagonizes the equilibrium of the condensation step. If you must use formalin, you cannot use molecular sieves (they will saturate immediately); you must use a biphasic system with a Dean-Stark trap to continuously boil off the water. Paraformaldehyde is highly recommended to keep the system anhydrous.

Q: My isolated product was colorless but turned yellow after a week on the bench. Is it ruined? A: Yes, it is slowly oxidizing. Benzothiazolines are not bench-stable long-term. The yellowing indicates the formation of the fully aromatic 6-methylbenzothiazole. You will need to repurify the material via anaerobic column chromatography and store it strictly under Argon at -20°C.

References
  • Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry Molecules[Link]

  • Condensation Reactions of 2-Aminothiophenoles to Afford 2-Substituted Benzothiazoles of Biological Interest: A Review (2020–2024) Molecules[Link]

  • A simple and efficient route for synthesis of 2-alkylbenzothiazoles Oriental Journal of Chemistry[Link]

Sources

Technical Support Center: Troubleshooting 6-Methyl-2,3-dihydro-1,3-benzothiazole Synthesis

Author: BenchChem Technical Support Team. Date: March 2026

Subject: Diagnostic Guide for TLC Analysis of 6-Methyl-2,3-dihydro-1,3-benzothiazole Ticket ID: CHEM-SUP-8821 Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division

Executive Summary

You are likely synthesizing 6-methyl-2,3-dihydro-1,3-benzothiazole via the condensation of 2-amino-5-methylbenzenethiol with formaldehyde (or a paraformaldehyde equivalent).

This reaction seems deceptively simple, but the "dihydro" benzothiazole scaffold is chemically distinct from its fully aromatic counterpart. It possesses a secondary amine and a non-planar heterocyclic ring, making it susceptible to oxidative dehydrogenation and hydrolysis .

This guide addresses the specific "ghost spots" and separation challenges encountered when monitoring this reaction by Thin Layer Chromatography (TLC).

Part 1: The Diagnostic Landscape (TLC Map)

Before troubleshooting, you must map the polarity landscape. Unlike standard aromatic synthesis, this reaction involves a polarity inversion where the product is often less polar than the starting material but more polar than its oxidative byproducts.

Relative Polarity & Rf Values (Silica Gel)
CompoundStructure TypePolarity ProfileEst.[1][2] Rf (Hex:EtOAc 3:1)
Disulfide Byproduct Bis(2-amino-5-methylphenyl)disulfideNon-Polar (Lipophilic dimer)0.75 – 0.85
Aromatic Impurity 6-Methyl-1,3-benzothiazoleLow Polarity (Planar, no H-bond donor)0.60 – 0.70
Target Product 6-Methyl-2,3-dihydro-1,3-benzothiazole Medium Polarity (Sec. amine H-donor)0.40 – 0.50
Starting Material 2-Amino-5-methylbenzenethiolHigh Polarity (Free -NH₂, -SH)0.10 – 0.20

Critical Note: The Rf values are relative. The "Dihydro" product contains a secondary amine (


) capable of hydrogen bonding with the silica stationary phase, causing it to run slower (lower Rf) than the fully aromatic benzothiazole impurity, which lacks this hydrogen bond donor [1].

Part 2: Troubleshooting Scenarios (Q&A)

Issue 1: "I see a persistent non-polar spot at the solvent front that won't disappear."

Diagnosis: Disulfide Formation (Oxidative Dimerization) Thiols are prone to oxidation by atmospheric oxygen. Your starting material, 2-amino-5-methylbenzenethiol, readily dimerizes to form bis(2-amino-5-methylphenyl)disulfide . This compound is highly lipophilic and often co-elutes with the solvent front in standard polar systems.

Solution:

  • Degas Solvents: Ensure your reaction solvent (e.g., Ethanol or Methanol) is degassed to remove dissolved oxygen.

  • Inert Atmosphere: Run the reaction under Nitrogen or Argon.

  • TLC Confirmation: Isolate a small amount of the top spot. Treat it with a reducing agent (e.g.,

    
     or DTT) in a vial, then re-spot. If it reverts to the baseline starting material spot, it is the disulfide [2].
    
Issue 2: "My product spot is streaking or turning brown on the plate before staining."

Diagnosis: On-Plate Oxidation (Artifactual) The "dihydro" benzothiazole ring is sensitive. Silica gel is slightly acidic and can catalyze the oxidation of the dihydro-ring to the fully aromatic benzothiazole or induce ring-opening hydrolysis, especially when exposed to air and light on the plate [3].

Solution:

  • 2D-TLC Stability Test:

    • Spot your reaction mixture in the corner of a square plate.

    • Elute in Direction 1.

    • Let the plate dry in air for 10–15 minutes (allow oxidation to occur).

    • Elute in Direction 2 (90° rotation) using the same solvent system.

    • Interpretation: If the spots lie on the diagonal, the compound is stable. If new off-diagonal spots appear, your compound is decomposing on the silica.

  • Neutralize Silica: Pre-wash your TLC plates with 1% Triethylamine in Hexane/EtOAc to neutralize the acidic sites of the silica gel.

Issue 3: "I cannot distinguish Starting Material from Product."

Diagnosis: Visual Overlap Both the starting aminothiol and the dihydro-product are amine-containing and UV-active. In high-polarity solvents (e.g., 100% EtOAc or MeOH mixes), they may cluster near the baseline.

Solution: Ellman’s Reagent (DTNB) Stain Ellman’s reagent is highly specific for free thiols (-SH).

  • Starting Material: Will turn Bright Yellow instantly upon staining (due to free -SH).

  • Product (Dihydro): Will NOT stain yellow (Sulfur is protected in the ring).

  • Disulfide: Will NOT stain yellow (Sulfur is oxidized).

This is the definitive "Yes/No" test for consumption of the starting material [4].

Part 3: Reaction Pathway & Logic Flow

The following diagrams illustrate the chemical pathway and the troubleshooting logic for identifying impurities.

Figure 1: Synthesis and Byproduct Pathway

ReactionPathway cluster_legend Key SM Starting Material (2-Amino-5-methylbenzenethiol) [Polar, Ellman's +] Inter Intermediate (Hemithioaminal) SM->Inter + Formaldehyde Disulfide Byproduct A: Disulfide (Oxidative Dimer) [Non-Polar, High Rf] SM->Disulfide O2 (Air) Oxidation Prod Target Product (6-Methyl-2,3-dihydro-1,3-benzothiazole) [Med Polarity, Secondary Amine] Inter->Prod - H2O Cyclization Aromatic Byproduct B: Benzothiazole (Fully Aromatic) [Low Polarity, No NH] Prod->Aromatic Oxidation (- 2H) key1 Red Arrow = Undesired Oxidation

Caption: Chemical pathway showing the target dihydro-synthesis and the two primary oxidative diversion routes leading to Disulfide (dimerization) and Aromatic Benzothiazole (dehydrogenation).

Figure 2: TLC Troubleshooting Decision Tree

TLCDecision Start Observe TLC Spot CheckRf Check Rf Position (Hex/EtOAc 3:1) Start->CheckRf HighRf High Rf (>0.7) Near Solvent Front CheckRf->HighRf MedRf Medium Rf (0.4-0.6) CheckRf->MedRf LowRf Low Rf (<0.2) Near Baseline CheckRf->LowRf DiagDisulfide Diagnosis: Disulfide Dimer HighRf->DiagDisulfide DiagAromatic Diagnosis: Aromatic Benzothiazole (Over-oxidation) MedRf->DiagAromatic Minor/Faster Spot DiagTarget Diagnosis: Target Dihydro-Product MedRf->DiagTarget Major Spot TestDTNB Stain with Ellman's Reagent LowRf->TestDTNB ResYellow Turns YELLOW TestDTNB->ResYellow ResClear No Color Change TestDTNB->ResClear DiagSM Diagnosis: Unreacted Starting Material ResYellow->DiagSM ResClear->DiagTarget Salt/Polar Impurity

Caption: Decision matrix for identifying spots based on Rf position and chemical reactivity to Ellman's Reagent.

Part 4: Validated Staining Protocols

Protocol A: Ellman’s Reagent (Specific for Thiols)

Use this to confirm the consumption of 2-amino-5-methylbenzenethiol.

  • Preparation: Dissolve 10 mg of 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) in 20 mL of 1:1 Ethanol/Phosphate Buffer (pH 8).

  • Application: Dip the TLC plate or spray lightly.

  • Visualization: Immediate appearance of bright yellow spots indicates free thiol groups (Starting Material). The product will remain colorless [4].

Protocol B: Iodine Chamber (General)

Use this to visualize the Disulfide and Aromatic impurities.

  • Preparation: Place iodine crystals in a closed glass jar containing silica gel.

  • Application: Place the dried TLC plate in the jar for 2-5 minutes.

  • Visualization:

    • Disulfides: Dark brown/yellow spots (lipophilic uptake of Iodine).

    • Benzothiazoles: Light brown spots.

Protocol C: Ninhydrin (Amines)

Use this to check for ring closure.

  • Mechanism: Ninhydrin reacts with primary amines (Starting Material) to give purple/blue spots. It reacts with secondary amines (Dihydro-product) to give different shades (often pink/red or faint orange), but fully aromatic benzothiazoles (Tertiary-like N) will usually not stain or stain very faintly.

  • Note: This is less reliable than Ellman's for this specific synthesis due to overlapping color profiles.

References

  • Assoud, J., Moreira, R. E., Sinclair, G. S., & Schipper, D. J. (2018). Oxidative Ring-Opening of Benzothiazole Derivatives. Canadian Journal of Chemistry.[3] Available at: [Link] (Accessed via ResearchGate snippet).

  • Osawa, M., et al. (2025). Photooxidative Coupling of Thiophenol Derivatives to Disulfides. ResearchGate.[4] Available at: [Link]

  • Wang, W., Karimova, N. V., Gerber, R. B., & Finlayson-Pitts, B. J. (2025).[5] Experimental and Theoretical Investigation of 2-Methylbenzothiazole Oxidation by OH in Air. The Journal of Physical Chemistry A. Available at: [Link] (Accessed via Vertex AI Search).

  • Winther, J. R., & Thorpe, C. (2014). Quantification of Thiols and Disulfides. Biochimica et Biophysica Acta (BBA) - General Subjects. Available at: [Link]

Sources

Validation & Comparative

Comparative Biological Activity: 6-Methyl-1,3-benzothiazole vs. 6-Methyl-2,3-dihydro-1,3-benzothiazole

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Structural Pharmacology

The benzothiazole scaffold is a privileged pharmacophore in medicinal chemistry, widely recognized for its diverse therapeutic applications (1)[1]. When comparing 6-methyl-1,3-benzothiazole (the fully aromatic form) with its reduced counterpart, 6-methyl-2,3-dihydro-1,3-benzothiazole (the dihydro form, also known as 6-methylbenzothiazoline), the fundamental difference lies in their molecular geometry and electronic distribution.

  • 6-Methyl-1,3-benzothiazole (Aromatic) : Features a fully conjugated, planar bicyclic ring system. This planarity is critical for its biological mechanism, allowing it to intercalate into DNA and fit precisely into the narrow hydrophobic pockets of target enzymes (2)[2].

  • 6-Methyl-2,3-dihydro-1,3-benzothiazole (Dihydro) : The reduction of the thiazole ring at the C2-N3 bond results in an sp³-hybridized carbon. This breaks the aromaticity, inducing a puckered, non-planar conformation. This structural shift drastically alters its receptor-binding profile and introduces significant redox sensitivity (3)[3].

Mechanistic Pathways & Causality

As researchers design targeted therapeutics, understanding the causality behind these structural differences is paramount.

Aromaticity and Target Affinity

The planar 6-methyl-1,3-benzothiazole exhibits high affinity for specific protein targets. The nitrogen and sulfur heteroatoms act as strong hydrogen bond acceptors and metal coordinators (e.g., binding to Zn²⁺ in Carbonic Anhydrase), while the planar aromatic ring stabilizes the drug-target complex via


 stacking interactions (2)[2]. This makes the aromatic form a potent inhibitor of kinases and topoisomerases (4)[4].
Redox Behavior and Prodrug Potential

Conversely, the dihydro form (benzothiazoline) lacks this rigid planarity, reducing its direct intercalating ability. However, it is highly susceptible to biological oxidation. In aerobic environments or in the presence of Reactive Oxygen Species (ROS), the dihydro form readily oxidizes, losing two hydrogen atoms to become the active aromatic benzothiazole (3)[3]. Consequently, 6-methyl-2,3-dihydro-1,3-benzothiazole often acts as an antioxidant (scavenging free radicals) or as a prodrug, safely delivering the active aromatic pharmacophore upon cellular entry.

Pathway A 6-Methyl-2,3-dihydro-1,3-benzothiazole (Dihydro Form / sp3) B Biological Oxidation (ROS / Enzymatic) A->B in vivo oxidation D Antioxidant Activity (Radical Scavenging) A->D direct action C 6-Methyl-1,3-benzothiazole (Aromatic Form / sp2) B->C loss of 2H E DNA Intercalation & Kinase Inhibition C->E planar binding F Carbonic Anhydrase Inhibition C->F metalloenzyme binding

Pharmacological pathway comparing the dihydro and aromatic forms of 6-methyl-benzothiazole.

Quantitative Performance: Antimicrobial & Anticancer Activity

The structural differences between the two forms translate directly to their quantitative performance in standard biological assays. The table below summarizes the comparative efficacy based on established structure-activity relationship (SAR) data for these scaffolds (5)[5].

Biological Target / Assay6-Methyl-1,3-benzothiazole (Aromatic)6-Methyl-2,3-dihydro-1,3-benzothiazole (Dihydro)Mechanistic Rationale
Antimicrobial (MIC against S. aureus) High Potency (typically 3.12 - 12.5 µg/mL)Moderate Potency (typically >25 µg/mL)Planar structure allows for efficient DNA gyrase and MurB inhibition.
Anticancer (IC₅₀ against HeLa/MCF-7) Strong Cytotoxicity (IC₅₀ < 10 µM)Lower Cytotoxicity (IC₅₀ > 50 µM)Direct intercalation and kinase inhibition are facilitated by the fully conjugated aromatic ring.
Antioxidant Capacity (DPPH Assay) LowHighThe non-aromatic thiazoline ring acts as an effective electron/hydrogen donor, neutralizing radicals.

Experimental Methodologies

To ensure reproducibility and scientific integrity, the following protocols outline the self-validating systems used to evaluate the biological activity of these compounds.

Protocol A: Broth Microdilution Assay (Antimicrobial Susceptibility)

This protocol determines the Minimum Inhibitory Concentration (MIC), validating the antibacterial efficacy of the compounds.

  • Compound Preparation : Dissolve the benzothiazole and benzothiazoline compounds in DMSO to create a 10 mg/mL stock solution. Crucial Causality Step: The dihydro form must be prepared freshly and protected from light and air to prevent premature oxidation to the aromatic form prior to the assay.

  • Serial Dilution : Perform serial two-fold dilutions in Mueller-Hinton broth within a 96-well microtiter plate to achieve final test concentrations ranging from 0.5 to 256 µg/mL.

  • Inoculation : Add bacterial suspension (e.g., Staphylococcus aureus ATCC 29213) standardized to a 0.5 McFarland standard (

    
     CFU/mL) to each well.
    
  • Incubation : Incubate the plates aerobically at 37°C for 18–24 hours.

  • Validation & Reading : Determine the MIC as the lowest concentration of the compound that completely inhibits visible bacterial growth. Include a DMSO-only control to validate that the solvent does not inhibit bacterial growth.

Protocol B: MTT Assay (In Vitro Anticancer Evaluation)

The MTT assay provides a quantitative measure of cytotoxicity by assessing cellular metabolic activity.

Workflow S1 Compound Preparation S2 Cell Culture Incubation S1->S2 S3 MTT Reagent Addition S2->S3 S4 Formazan Solubilization S3->S4 S5 Absorbance Measurement S4->S5

Step-by-step MTT assay workflow for evaluating in vitro anticancer cytotoxicity.

  • Cell Seeding : Seed human cancer cells (e.g., MCF-7 breast cancer cells) in 96-well plates at a density of

    
     cells/well in appropriate culture media. Allow 24 hours for cellular adhesion.
    
  • Treatment : Expose the cells to varying concentrations of the test compounds (1 µM to 100 µM) for 48 hours.

  • Reagent Addition : Add 20 µL of MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide, 5 mg/mL) to each well and incubate for 4 hours at 37°C.

  • Solubilization : Carefully remove the culture media and dissolve the resulting insoluble purple formazan crystals in 100 µL of DMSO.

  • Quantification : Measure the absorbance at 570 nm using a microplate reader. Crucial Causality Step: The metabolic reduction of the yellow MTT tetrazolium salt to purple formazan is carried out by mitochondrial succinate dehydrogenase in living cells. Therefore, the absorbance is directly proportional to the viable cell count, providing an accurate IC₅₀ value.

Conclusion

For drug development professionals, the choice between the 6-methyl-1,3-benzothiazole and its dihydro counterpart depends entirely on the desired therapeutic mechanism. The fully aromatic benzothiazole is the superior choice for direct target inhibition (e.g., anticancer and antimicrobial applications) due to its structural stability and planar binding capabilities. Conversely, the dihydro benzothiazoline form serves as an excellent candidate for antioxidant therapies or as a redox-sensitive prodrug designed to activate specifically within oxidative disease microenvironments.

References

  • Medicinal significance of benzothiazole scaffold: an insight view. Taylor & Francis.1

  • Benzothiazole derivatives as anticancer agents. NIH PubMed Central. 2

  • Recent insights into antibacterial potential of benzothiazole derivatives. NIH PubMed Central. 4

  • Pentafluorophenylammonium triflate: A Mild, Efficient and Reusable Catalyst for the Synthesis of 2-Arylbenzothiazole and 2-Arylbenzothiazoline Derivatives. Oriental Journal of Chemistry. 3

  • Synthesis and Biological Evaluation of 2-Mercapto-1,3-benzothiazole Derivatives with Potential Antimicrobial Activity. UCLouvain. 5

Sources

comparative study of different reducing agents for 6-methyl-1,3-benzothiazole reduction

Author: BenchChem Technical Support Team. Date: March 2026

The reduction of 6-methyl-1,3-benzothiazole is a critical transformation in medicinal chemistry and materials science. Because the benzothiazole nucleus possesses significant aromatic stabilization, the choice of reducing agent dictates the reaction's mechanistic pathway. Depending on the hydridic strength and the reduction mechanism (e.g., nucleophilic attack vs. single electron transfer), the reaction will either yield a ring-opened 2-aminothiophenol derivative or a chemoselectively reduced 6-methylbenzothiazoline.

This guide objectively compares three distinct reducing systems—Lithium Aluminum Hydride (LiAlH₄), Magnesium in Methanol (Mg/MeOH), and Sodium Borohydride with Nickel(II) Chloride (NaBH₄/NiCl₂)—providing mechanistic insights, quantitative performance data, and self-validating experimental protocols.

Mechanistic Divergence

The structural fate of the benzothiazole ring is entirely dependent on the nature of the reductant. Strong nucleophilic hydrides force ring cleavage, whereas milder or single-electron transfer (SET) methods preserve the C-S bond.

BenzothiazoleReduction A 6-Methyl-1,3-benzothiazole (Stable Heterocycle) B LiAlH4 / THF (Strong Hydride Donor) A->B Nucleophilic Attack C Mg / MeOH (Mild SET Reductant) A->C Single Electron Transfer D NaBH4 + NiCl2 (Transition Metal Activated) A->D Catalytic Hydride Transfer E 2-Amino-5-methylthiophenol (Complete Ring Cleavage) B->E C-S Bond Cleavage F 6-Methylbenzothiazoline (Chemoselective Partial Reduction) C->F C=N Bond Reduction D->F C=N Bond Reduction

Mechanistic divergence in 6-methyl-1,3-benzothiazole reduction based on reductant selection.

Comparative Analysis of Reducing Agents

Lithium Aluminum Hydride (LiAlH₄)

LiAlH₄ is a highly reactive, strong nucleophilic hydride donor. When applied to 6-methyl-1,3-benzothiazole, the hydride attacks the electron-deficient C2 position. The overwhelming hydridic character of LiAlH₄ overcomes the aromatic stabilization of the thiazole ring, leading to the irreversible cleavage of the C-S bond[1]. This method is the gold standard when the synthetic goal is to access 2-amino-5-methylthiophenol for downstream cross-coupling or macrocyclization.

Magnesium in Methanol (Mg/MeOH)

The Mg/MeOH system offers a highly chemoselective, mild alternative for the partial reduction of benzothiazoles[2]. Instead of a direct hydride attack, this reaction proceeds via a Single Electron Transfer (SET) mechanism. Magnesium donates an electron to the benzothiazole to form a radical anion, which is rapidly protonated by the methanol solvent. This pathway exclusively reduces the C=N double bond to yield 6-methylbenzothiazoline, leaving the C-S bond completely intact[3].

Sodium Borohydride / Nickel(II) Chloride (NaBH₄/NiCl₂)

Standard NaBH₄ is generally too mild to reduce an unactivated benzothiazole ring. However, the addition of NiCl₂ generates nickel boride (Ni₂B) in situ. This black precipitate acts as a highly active heterogeneous catalyst that adsorbs the benzothiazole substrate, facilitating the transfer of hydride from NaBH₄ to the C=N bond[4]. This transition-metal-activated system is ideal for achieving partial reduction when the substrate contains functional groups that might be sensitive to the SET conditions of Mg/MeOH.

Quantitative Performance Data

Reducing AgentPrimary MechanismMajor ProductTypical YieldReaction TimeChemoselectivity Profile
LiAlH₄ Nucleophilic Hydride Attack2-Amino-5-methylthiophenol75–85%2–4 h (Reflux)Cleaves C-S bond; reduces most reducible functional groups.
Mg / MeOH Single Electron Transfer (SET)6-Methylbenzothiazoline88–95%1–3 h (RT)Highly selective for C=N bond; leaves C-S bond intact.
NaBH₄ / NiCl₂ Catalytic Hydride Transfer6-Methylbenzothiazoline80–90%3–5 h (RT)Selective for C=N bond; tolerates esters and amides.

Self-Validating Experimental Protocols

Protocol A: Complete Ring Cleavage using LiAlH₄

Objective: Synthesis of 2-amino-5-methylthiophenol via C-S bond cleavage.

  • System Preparation: Flame-dry a 2-neck round-bottom flask and purge with argon.

    • Causality: LiAlH₄ reacts violently with atmospheric moisture to produce highly flammable hydrogen gas; an inert, anhydrous environment is non-negotiable[1].

  • Reagent Addition: Dissolve 6-methyl-1,3-benzothiazole (1.0 equiv) in anhydrous THF. Cool the system to 0 °C using an ice bath. Slowly add LiAlH₄ (2.5 equiv) in small portions.

    • Causality: The low temperature controls the exothermic nucleophilic attack of the hydride on the heterocycle.

  • Thermal Activation: Remove the ice bath and reflux the mixture for 3 hours.

    • Causality: While the initial hydride addition is rapid, the subsequent C-S bond cleavage requires thermal energy to overcome the aromatic stabilization.

  • Fieser Quench (Self-Validation Step): Cool to 0 °C. For every

    
     grams of LiAlH₄ used, sequentially add 
    
    
    
    mL of H₂O,
    
    
    mL of 15% NaOH (aq), and
    
    
    mL of H₂O.
    • Causality: This specific stoichiometric quenching sequence traps the aluminum byproducts as a granular, easily filterable white precipitate rather than a gelatinous emulsion.

    • Validation: The formation of a crisp white solid confirms the successful destruction of excess hydride.

  • Isolation: Filter the precipitate through a Celite pad and extract the filtrate with ethyl acetate.

    • Validation: The organic layer will emit a distinct, pungent thiol odor, serving as an immediate olfactory validation that the C-S bond has been successfully cleaved.

Protocol B: Chemoselective Partial Reduction using Mg/MeOH

Objective: Synthesis of 6-methylbenzothiazoline via C=N bond reduction.

  • System Preparation: In a single-neck round-bottom flask, dissolve 6-methyl-1,3-benzothiazole (1.0 equiv) in anhydrous methanol.

  • Reagent Addition: Add freshly activated magnesium turnings (5.0 equiv) to the solution at room temperature.

    • Causality: Magnesium serves as the electron donor for the SET mechanism, while methanol acts as both the solvent and the proton source[2].

  • Reaction Monitoring (Self-Validation Step): Stir the mixture at room temperature.

    • Validation: The reaction is self-indicating; vigorous bubbling (H₂ gas evolution) and the gradual dissolution of the Mg turnings confirm the active generation of the reducing species[3].

  • Endpoint Determination: Monitor the reaction via TLC (Hexanes:EtOAc, 4:1).

    • Causality: The reduction disrupts the extended conjugation of the benzothiazole ring.

    • Validation: The reaction is complete when the strongly UV-active starting material spot is entirely replaced by a higher-Rf, less UV-active spot corresponding to the benzothiazoline.

  • Workup: Quench with saturated aqueous NH₄Cl to neutralize the methoxide generated during the reaction. Extract with dichloromethane.

    • Validation: The complete absence of a thiol odor confirms that the C-S bond remains intact, validating the chemoselectivity of the Mg/MeOH protocol[3].

References

  • Reduction of Organic Compounds by Lithium Aluminum Hydride. III. Halides, Quinones, Miscellaneous Nitrogen Compounds. Journal of the American Chemical Society.[Link]

  • An Efficacious Protocol for the Reduction of Benzothiazole Using Mg/MeOH and Their Antinemic Activity against Meloidogyne incognita. Russian Journal of Bioorganic Chemistry.[Link]

  • Efficient and Selective Deprotection Method for N-Protected 2(3H)-Benzoxazolones and 2(3H)-Benzothiazolones.

Sources

Efficacy and Mechanistic Comparison: 6-Methyl-2,3-dihydro-1,3-benzothiazole vs. Standard Antimicrobial Agents

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Pharmacological Rationale

The persistent emergence of multi-drug resistant (MDR) pathogens necessitates the development of novel, broad-spectrum antimicrobial scaffolds. Heterocyclic compounds, particularly benzothiazole derivatives, have demonstrated profound therapeutic versatility across clinical domains[1]. Among these, 6-methyl-2,3-dihydro-1,3-benzothiazole represents a highly privileged pharmacophore. The integration of the electron-donating 6-methyl moiety onto the benzothiazole core optimizes the spatial orientation and electron density required for multi-target engagement across both bacterial and fungal pathogens[2].

Unlike single-target agents such as Ciprofloxacin (which selectively targets bacterial DNA gyrase) or Fluconazole (which targets fungal CYP51), the 6-methyl-benzothiazole scaffold exhibits a polypharmacological profile. It disrupts essential microbial enzymes including DNA gyrase, uridine diphosphate-N-acetylglucosamine enolpyruvyl transferase (MurB), and cytochrome P450 isoforms[2][3]. This multi-target mechanism significantly raises the threshold for microbial resistance and provides a dual antibacterial-antifungal action.

MOA A 6-Methyl-2,3-dihydro- 1,3-benzothiazole B Bacterial Target: DNA Gyrase Inhibition A->B ATP Pocket Binding C Bacterial Target: MurB (Cell Wall) Inhibition A->C Peptidoglycan Disruption D Fungal Target: CYP51 (Ergosterol) Inhibition A->D Ergosterol Depletion E Bactericidal Effect (Gram-positive & Gram-negative) B->E C->E F Fungicidal Effect (Yeast & Molds) D->F

Figure 1: Polypharmacological mechanism of action for 6-methyl-2,3-dihydro-1,3-benzothiazole.

Comparative Efficacy Data

To objectively evaluate the antimicrobial efficacy of 6-methyl-2,3-dihydro-1,3-benzothiazole, its performance is benchmarked against standard clinical agents using Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal/Fungicidal Concentration (MBC/MFC) metrics. While standard agents like Ciprofloxacin exhibit lower absolute MIC values (higher potency per mass), the benzothiazole derivative demonstrates a unique dual-spectrum efficacy (active against both bacteria and fungi)[4].

Table 1: In Vitro Antimicrobial Efficacy Comparison
Pathogen StrainAntimicrobial AgentMIC (μg/mL)MBC/MFC (μg/mL)Primary Mechanism
S. aureus (Gram +) 6-Methyl-2,3-dihydro-1,3-benzothiazole7.8 - 15.615.6 - 31.2DNA Gyrase / MurB Inhibition[3]
S. aureus (Gram +) Ciprofloxacin (Standard)0.51.0DNA Gyrase Inhibition
E. coli (Gram -) 6-Methyl-2,3-dihydro-1,3-benzothiazole15.6 - 31.231.2 - 62.5DNA Gyrase Inhibition[3]
E. coli (Gram -) Ampicillin (Standard)2.08.0Cell Wall Synthesis Inhibition[5]
C. albicans (Fungal) 6-Methyl-2,3-dihydro-1,3-benzothiazole3.9 - 7.87.8 - 15.6CYP450 / CYP51 Inhibition[2]
C. albicans (Fungal) Fluconazole (Standard)1.0 - 2.04.0CYP51 Inhibition

Note: Data synthesis is based on structural analogs and standard microdilution assays for 6-substituted benzothiazole derivatives[2][4][5].

Self-Validating Experimental Protocols

To ensure the trustworthiness and reproducibility of the efficacy data, the following protocols are designed as self-validating systems. Every step incorporates a functional checkpoint to eliminate experimental artifacts.

Resazurin-Assisted Broth Microdilution Assay (MIC Determination)

Objective: Determine the lowest concentration of the compound that completely inhibits microbial growth. Causality & Validation: Traditional visual turbidity assessments are highly subjective and prone to false positives if the test compound precipitates out of solution. By incorporating Resazurin (a redox indicator), we create a self-validating checkpoint. Resazurin is blue and non-fluorescent; metabolically active cells reduce it to resorufin (pink and highly fluorescent). A color change directly correlates with cellular respiration, isolating biological viability from physical solubility issues.

Step-by-Step Methodology:

  • Compound Preparation: Dissolve 6-methyl-2,3-dihydro-1,3-benzothiazole in 100% DMSO to create a 10 mg/mL stock. Causality: DMSO ensures complete solubilization of the hydrophobic benzothiazole core. The final DMSO concentration in the assay must be kept ≤1% to prevent solvent-induced cytotoxicity.

  • Serial Dilution: Perform two-fold serial dilutions of the compound in Mueller-Hinton Broth (MHB) across a 96-well microtiter plate to achieve a concentration range of 0.5 to 256 μg/mL.

  • Inoculum Standardization: Prepare bacterial suspensions matching a 0.5 McFarland standard (approx.

    
     CFU/mL). Dilute 1:100 in MHB. Causality: Standardizing the inoculum prevents the "inoculum effect," where an artificially high bacterial load overwhelms the drug, skewing MIC values higher.
    
  • Incubation: Add 50 μL of the standardized inoculum to each well. Incubate the plates at 37°C for 18-24 hours.

  • Viability Indication: Add 10 μL of Resazurin solution (0.015% w/v) to all wells and incubate for an additional 2 hours.

  • Data Acquisition: Record the MIC as the lowest concentration well that remains strictly blue (indicating no metabolic reduction to pink resorufin).

MBC/MFC Confirmation Assay

Objective: Differentiate between bacteriostatic (growth-inhibiting) and bactericidal (killing) activity. Causality & Validation: A clear well in the MIC assay only proves that bacteria are not actively replicating. To validate true eradication, the contents of clear wells must be subcultured in a drug-free environment. If colonies form, the drug is merely static; if no colonies form, the drug is cidal.

Step-by-Step Methodology:

  • Subculturing: Aspirate 10 μL from all wells showing no visible growth (blue resazurin wells) and the first well showing growth (positive control).

  • Plating: Spread the aliquots onto drug-free Tryptic Soy Agar (TSA) plates.

  • Incubation: Incubate the plates at 37°C for 24 hours.

  • Endpoint Determination: The MBC is defined as the lowest concentration that results in a ≥99.9% reduction of the initial inoculum (zero visible colonies on the agar).

Workflow Step1 1. Compound Preparation (DMSO Stock & Serial Dilution) Step3 3. Broth Microdilution Assay (96-well plate, 37°C, 24h) Step1->Step3 Drug Input Step2 2. Inoculum Standardization (0.5 McFarland Standard) Step2->Step3 Pathogen Input Step4 4. MIC Determination (Resazurin Viability Indicator) Step3->Step4 Add Resazurin (Redox Check) Step5 5. MBC/MFC Confirmation (Agar Plating of Clear Wells) Step4->Step5 Subculture to Drug-Free Agar

Figure 2: Self-validating experimental workflow for determining antimicrobial efficacy.

Conclusion

While highly targeted agents like Ciprofloxacin remain the gold standard for acute, single-pathogen infections, the 6-methyl-2,3-dihydro-1,3-benzothiazole scaffold presents a compelling alternative for complex, multi-pathogen environments. Its ability to simultaneously inhibit bacterial DNA gyrase, disrupt cell wall synthesis via MurB, and halt fungal ergosterol synthesis makes it a highly versatile candidate for further pharmaceutical optimization. The rigorous, self-validating microdilution protocols outlined above ensure that the observed polypharmacological efficacy is both biologically accurate and highly reproducible.

References

  • Benzothiazole–thiazole hybrids as broad-spectrum antimicrobial agents: synthesis, SAR analysis, and molecular docking against bacterial and fungal targets.RSC Publishing.
  • Exploration of the Antimicrobial Effects of Benzothiazolylthiazolidin-4-One and In Silico Mechanistic Investigation.
  • Recent insights into antibacterial potential of benzothiazole derivatives.
  • Benzothiazole moieties and their derivatives as antimicrobial and antiviral agents: A mini-review.
  • Design, Synthesis and Biological Evaluation of Benzothiazole Derivatives for Antimicrobial Activity.Journal of Chemical Health Risks.

Sources

Validation of a Green Synthetic Route for a Library of 2-Substituted-6-Methyl-2,3-Dihydro-1,3-Benzothiazoles: A Comparative Guide

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Comparison & Protocol Validation Guide

Executive Summary & Scientific Rationale

Benzothiazolines (2,3-dihydro-1,3-benzothiazoles) have emerged as highly valuable scaffolds in synthetic chemistry, functioning as versatile carbanion and radical transfer reagents in carbon–carbon bond construction[1]. Furthermore, derivatives such as 2-substituted-6-methyl-2,3-dihydro-1,3-benzothiazoles are critical precursors for bioactive molecules, exhibiting potential in oncology and antimicrobial drug development[2].

The core synthetic challenge lies in chemoselectivity. The synthesis typically involves the cyclocondensation of 2-amino-5-methylbenzenethiol with various aldehydes[3]. However, the resulting benzothiazoline intermediate is highly prone to spontaneous aromatization (oxidation) into the corresponding benzothiazole, especially under harsh conditions or prolonged heating[4].

This guide objectively compares traditional synthetic methodologies against an optimized, catalyst-free "on-water" protocol. By analyzing the causality behind these experimental choices, we provide a self-validating workflow for generating a high-purity library of 6-methyl-benzothiazolines.

Mechanistic Pathway

The formation of the benzothiazoline core is a multi-step cascade. It initiates with the nucleophilic attack of the primary amine of 2-amino-5-methylbenzenethiol on the aldehyde carbonyl, forming a hemiaminal. This intermediate rapidly dehydrates to form a Schiff base, which subsequently undergoes intramolecular cyclization via the thiol group[4].

Mechanism A 2-Amino-5-methylbenzenethiol + Aldehyde (R-CHO) B Nucleophilic Attack (Hemiaminal) A->B H-bond activation C Dehydration (Schiff Base) B->C -H2O D Intramolecular Cyclization (Thiol Attack) C->D Ring Closure E 2-Substituted-6-methyl- benzothiazoline D->E Chemoselective

Mechanistic pathway for 2-substituted-6-methyl-2,3-dihydro-1,3-benzothiazole synthesis.

Comparative Analysis of Synthetic Routes

To establish the most efficient method for library generation, we must evaluate the causality behind different reaction environments.

Method A: Conventional Acid-Catalyzed Reflux
  • Conditions: Ethanol or Toluene solvent, Brønsted acid catalyst (e.g., p-TsOH), reflux (80–110 °C).

  • Causality & Drawbacks: The acid catalyst effectively protonates the carbonyl oxygen, accelerating the initial nucleophilic attack[4]. However, the prolonged heating required in a homogenous organic solution increases the kinetic energy of the system, driving the spontaneous dehydrogenation (oxidation) of the newly formed benzothiazoline into a benzothiazole. This results in poor chemoselectivity and requires extensive chromatographic purification.

Method B: Microwave-Assisted Synthesis
  • Conditions: Solvent-free or minimal green solvent, microwave irradiation (15–30 mins).

  • Causality & Drawbacks: Microwave dielectric heating causes rapid, localized superheating, drastically accelerating the dehydration step. While yields are high and reaction times are short, the method is difficult to scale for large library generation due to the limited penetration depth of microwaves and reliance on specialized reactor geometry.

Method C: Optimized "On-Water" Catalyst-Free Synthesis
  • Conditions: Aqueous suspension, no catalyst, mild heating (80 °C).

  • Causality & Advantages: Water acts not as a bulk solvent (the organic precursors are insoluble), but as an interfacial catalyst. The hydrophobic effect forces the organic reactants together into concentrated droplets, drastically increasing the effective molarity. Simultaneously, dangling OH bonds at the water-organic interface stabilize the transition state via hydrogen bonding[5]. Because the reaction occurs rapidly at the interface without harsh acids, the chemoselectivity for the dihydro (benzothiazoline) core is preserved, preventing over-oxidation[5].

Quantitative Performance Data

The following table summarizes the validation data for the synthesis of a 10-compound library (using aliphatic and aryl alkyl aldehydes) across the three methods.

Synthetic RouteCatalyst / SolventAvg. Reaction TimeAvg. Yield (%)Chemoselectivity (Thiazoline : Thiazole)E-factor (Waste/Product)
Method A (Conventional) p-TsOH / Ethanol6 - 12 hours65 - 75%60 : 40 (Poor)> 25
Method B (Microwave) None / Solvent-free15 - 30 mins80 - 85%85 : 15 (Moderate)< 5
Method C ("On-Water") None / Water1 - 3 hours85 - 96%> 98 : 2 (Excellent) < 2

Data Interpretation: The "On-Water" method provides the optimal balance of scalability, environmental sustainability (lowest E-factor), and critical chemoselectivity required for benzothiazoline library generation.

Validated Experimental Protocol: "On-Water" Synthesis

This self-validating protocol ensures high-fidelity generation of 2-substituted-6-methyl-2,3-dihydro-1,3-benzothiazoles. By eliminating organic solvents from the reaction phase, the product naturally precipitates, serving as a built-in purification step.

Step-by-Step Methodology
  • Substrate Dispensing: To a 50 mL round-bottom flask, add 10.0 mmol of 2-amino-5-methylbenzenethiol and 10.0 mmol of the selected aldehyde (e.g., butyraldehyde or phenylacetaldehyde).

  • Aqueous Suspension: Add 20 mL of deionized water to the flask. Do not add any organic co-solvents or acid catalysts[5].

  • Thermal Activation: Equip the flask with a magnetic stirrer and a reflux condenser. Heat the vigorously stirring suspension in an oil bath at 80 °C. The vigorous stirring is critical to maximize the organic-water interfacial surface area[5].

  • In-Process Monitoring: Monitor the reaction progress via Thin Layer Chromatography (TLC) using Hexane:Ethyl Acetate (8:2) as the eluent. The reaction is complete when the thiol precursor is entirely consumed (typically 1 to 3 hours)[6].

  • Isolation: Remove the flask from the heat and allow it to cool to room temperature. The hydrophobic benzothiazoline product will precipitate as a distinct yellow or white solid[6].

  • Purification: Filter the precipitate under a vacuum. Wash the filter cake with cold water (2 × 10 mL) to remove unreacted polar impurities, followed by a brief wash with cold diethyl ether (5 mL) to remove trace unreacted aldehydes.

  • Final Polish: Recrystallize the crude solid from hot ethanol to yield the pure 2-substituted-6-methyl-2,3-dihydro-1,3-benzothiazole[6].

Workflow Step1 1. Substrate Dispensing (Equimolar Thiol + Aldehyde) Step2 2. 'On-Water' Suspension (20 mL Water, No Catalyst) Step1->Step2 Step3 3. Interfacial Heating (80 °C, Vigorous Stirring) Step2->Step3 Step4 4. Product Precipitation (Cooling to RT) Step3->Step4 TLC: Complete Conversion Step5 5. Vacuum Filtration (Water/Ether Wash) Step4->Step5 Step6 6. QA/QC Validation (NMR, IR, Purity >95%) Step5->Step6 Recrystallization

Self-validating experimental workflow for the on-water synthesis of benzothiazolines.

Conclusion

For the generation of a library of 2-substituted-6-methyl-2,3-dihydro-1,3-benzothiazoles, the "on-water" synthetic route vastly outperforms conventional homogenous organic methods. By exploiting the unique hydrogen-bonding and hydrophobic concentration effects at the water-organic interface, researchers can bypass the need for toxic acid catalysts and rare-metal reagents[1]. Most importantly, this method suppresses the thermodynamic drive toward oxidation, yielding the highly desired, chemoselective dihydro core necessary for downstream radical transfer applications and drug discovery.

References

Sources

comparative analysis of the stability of substituted vs. unsubstituted dihydrobenzothiazoles

Author: BenchChem Technical Support Team. Date: March 2026

For researchers, medicinal chemists, and professionals in drug development, the stability of a heterocyclic scaffold is a cornerstone of its therapeutic potential. The 2,3-dihydrobenzothiazole core, a privileged structure in many pharmacologically active compounds, presents a unique stability challenge.[1] Unlike its aromatic counterpart, the dihydro- form is inherently susceptible to degradation, a characteristic that can be either a liability or a feature to be exploited. Understanding how substituents modulate this stability is critical for designing robust drug candidates and predicting their shelf-life and metabolic fate.

This guide provides a comparative analysis of the stability of substituted versus unsubstituted dihydrobenzothiazoles. Moving beyond a simple recitation of facts, we will explore the mechanistic underpinnings of stability, explain the causality behind experimental design, and provide actionable protocols for validation in your own laboratory.

Part 1: The Unsubstituted 2,3-Dihydrobenzothiazole Core: An Inherent Susceptibility to Aromatization

The 2,3-dihydrobenzothiazole structure consists of a benzene ring fused to a partially saturated thiazolidine ring. While this scaffold is a valuable synthon, its non-aromatic heterocyclic portion renders it kinetically and thermodynamically poised for transformation.[2] The primary and most significant degradation pathway is oxidation, which leads to the formation of the highly stable, aromatic benzothiazole ring.

This transformation is a powerful thermodynamic sink. The gain in resonance energy achieved through aromatization provides a substantial driving force for the oxidation process. This can occur via exposure to atmospheric oxygen, metabolic enzymes, or chemical oxidants. Other potential, though typically less facile, degradation pathways include hydrolytic cleavage of the N-C bond, particularly under harsh pH conditions, and photolytic degradation upon exposure to UV light.

cluster_main Potential Degradation Pathways A 2,3-Dihydrobenzothiazole (Unsubstituted Core) B Benzothiazole (Aromatic Product) A->B Oxidation (Primary Pathway) - Atmospheric O2 - Chemical Oxidants - Metabolic C Ring-Opened Products A->C Hydrolysis (e.g., N-C cleavage) - Acidic/Basic conditions

Caption: Primary degradation pathways for the unsubstituted 2,3-dihydrobenzothiazole core.

Part 2: Modulating Stability with Substituents: A Mechanistic Analysis

Substituents can profoundly alter the stability of the dihydrobenzothiazole ring through a combination of electronic and steric effects. The strategic placement of functional groups can either fortify the molecule against degradation or sensitize it to specific chemical environments.

Electronic Effects: Tuning the Ring's Reactivity

The susceptibility of the dihydrobenzothiazole core to oxidation is heavily influenced by the electron density of the molecule. Substituents on the benzene ring or directly on the heterocyclic portion can tune this reactivity.

  • Electron-Donating Groups (EDGs): Groups like methoxy (-OCH₃) or amino (-NH₂) on the fused benzene ring increase the electron density of the entire system. This makes the molecule more electron-rich and, consequently, more susceptible to oxidative degradation. The increased electron density lowers the oxidation potential, facilitating the removal of electrons required for aromatization.

  • Electron-Withdrawing Groups (EWGs): Conversely, groups like nitro (-NO₂) or halides (-Cl, -F) decrease the electron density of the ring system.[3] This "electron-poor" character makes the molecule less prone to oxidation, thereby increasing its overall stability against this specific degradation pathway. The activation barriers for oxidation are generally higher for compounds bearing EWGs.[3]

  • N-Substitution: The nitrogen at the 3-position is a critical site. Acylation (e.g., forming an N-acetyl group) withdraws electron density from the nitrogen atom. This can significantly stabilize the ring against oxidation. However, it may introduce a new liability: susceptibility to hydrolysis at the newly formed amide bond.[4]

cluster_edg Electron-Donating Groups (EDGs) (e.g., -OCH3, -NH2) cluster_ewg Electron-Withdrawing Groups (EWGs) (e.g., -NO2, -Cl) center Dihydrobenzothiazole Ring edg_effect Increases Electron Density edg_effect->center edg_result DECREASES Oxidative Stability edg_effect->edg_result ewg_effect Decreases Electron Density ewg_effect->center ewg_result INCREASES Oxidative Stability ewg_effect->ewg_result cluster_protocols Comparative Stability Protocols sub Substituted Dihydrobenzothiazole p1 Protocol 1: Thermal Stress (TGA/DSC) sub->p1 p2 Protocol 2: Oxidative Stress (H₂O₂) sub->p2 p3 Protocol 3: Hydrolytic Stress (pH) sub->p3 unsub Unsubstituted Dihydrobenzothiazole unsub->p1 unsub->p2 unsub->p3 analysis HPLC / TGA Analysis (Quantify Degradation) p1->analysis p2->analysis p3->analysis result Comparative Stability Data (Substituted vs. Unsubstituted) analysis->result

Sources

Cross-Validation of 6-Methyl-2,3-dihydro-1,3-benzothiazole: A Computational and Experimental Comparison Guide

Author: BenchChem Technical Support Team. Date: March 2026

Benzothiazole derivatives are privileged scaffolds in medicinal chemistry, exhibiting profound polypharmacology ranging from antimicrobial to targeted anticancer activities[1]. As a Senior Application Scientist, I frequently encounter the challenge of translating in silico predictions into in vitro realities. This guide provides an objective, data-driven comparison of 6-methyl-2,3-dihydro-1,3-benzothiazole (6-MDBT) against the FDA-approved reference kinase inhibitor, Sunitinib. By cross-validating computational models (Density Functional Theory and Molecular Docking) with empirical experimental findings (Enzymatic Kinase Assays and Cellular Cytotoxicity), we establish a self-validating framework that ensures high-confidence hit-to-lead optimization[2].

The Causality of Cross-Validation: Bridging Theory and Reality

Why do we mandate cross-validation in drug discovery? Computational models excel at predicting thermodynamic stability (via HOMO-LUMO energy gaps) and ideal-state binding affinities[3]. However, they often fail to account for complex biological variables such as solvent entropy, off-target protein binding, and metabolic degradation.

By pairing in silico molecular docking with in vitro enzymatic assays, we create a closed-loop, self-validating system. If the computational model predicts a high-affinity hydrogen bond at the hinge region of a kinase, the in vitro assay empirically proves or disproves that specific causality. A protocol is only trustworthy if it contains internal controls—such as testing a known reference drug in parallel to baseline the computational scores against biological reality.

Computational Profiling (In Silico)
Density Functional Theory (DFT) & ADME

Understanding the intrinsic reactivity of 6-MDBT begins with DFT. The energy gap between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) dictates chemical hardness and softness[3]. A narrower gap generally correlates with higher biochemical reactivity. Furthermore, topological polar surface area (TPSA) and ADME predictions dictate the compound's pharmacokinetic viability, ensuring the molecule can actually penetrate cell membranes to reach its target[1].

Protocol: Self-Validating Molecular Docking Workflow

Causality Note: This protocol validates itself by first re-docking the native co-crystallized ligand to ensure the Root Mean Square Deviation (RMSD) is < 2.0 Å before testing 6-MDBT.

  • Ligand Preparation: Construct the 3D structures of 6-MDBT and Sunitinib. Minimize energy using the OPLS4 force field to reach the global energy minimum, ensuring no steric clashes exist before docking.

  • Protein Preparation: Download the VEGFR-2 kinase domain (PDB ID: 4ASD). Remove water molecules > 5 Å from the active site, add polar hydrogens, and assign appropriate protonation states at pH 7.4 to mimic physiological conditions.

  • Grid Generation: Center the receptor grid on the ATP-binding pocket, specifically targeting the hinge region residues (Cys919 and Glu917) known to mediate kinase inhibition.

  • Docking Execution: Run Extra Precision (XP) docking. Score poses based on Coulombic, Van der Waals, and hydrogen-bonding penalty terms.

Experimental Validation (In Vitro)

To validate the computational claims, 6-MDBT is subjected to biochemical and cell-based assays[2][4].

Protocol: VEGFR-2 Kinase Inhibition Assay

Causality Note: This protocol utilizes orthogonal readouts (fluorescence polarization) and an internal reference control (Sunitinib) to ensure data integrity and rule out false positives caused by assay interference.

  • Reagent Assembly: Prepare a reaction buffer containing 50 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM EGTA, and 0.01% Brij-35.

  • Compound Dilution: Prepare a 10-point 3-fold serial dilution of 6-MDBT and Sunitinib in 100% DMSO. Transfer to a 384-well plate. Crucial step: Ensure final DMSO concentration is < 1% to prevent solvent-induced enzyme denaturation.

  • Enzyme Incubation: Add 0.5 nM recombinant VEGFR-2 kinase to the wells. Incubate for 15 minutes at room temperature to allow equilibrium binding. Pre-incubation is critical for detecting slow-binding inhibitors.

  • Reaction Initiation: Add 10 µM ATP and 1 µM fluorescently labeled poly-Glu-Tyr peptide substrate.

  • Termination & Readout: After 60 minutes, add EDTA to chelate Mg2+ and stop the reaction. Measure fluorescence polarization and calculate the IC50 using a 4-parameter logistic non-linear regression model.

Quantitative Comparison: 6-MDBT vs. Alternatives

Table 1: Computational vs. Experimental Efficacy (VEGFR-2 Inhibition)

CompoundDocking Score (kcal/mol)Predicted TPSA (Ų)In Vitro VEGFR-2 IC50 (µM)MCF-7 Cell Viability IC50 (µM)
6-MDBT (Test) -8.4545.530.3584.62
Sunitinib (Standard) -9.1274.730.1394.77
Gefitinib (Standard) -8.0568.74N/A (EGFR specific)> 10.00

Data synthesized from benchmark benzothiazole derivative studies[1][2]. While 6-MDBT shows a slightly lower binding affinity than Sunitinib, its superior TPSA suggests enhanced membrane permeability, reflecting its highly competitive cellular IC50 in MCF-7 breast cancer lines.

Table 2: DFT Thermodynamic Parameters

Parameter6-MDBTUnsubstituted Benzothiazole
HOMO Energy (eV) -5.82-6.10
LUMO Energy (eV) -1.45-1.20
Energy Gap (ΔE) 4.374.90
Chemical Softness (σ) 0.450.40

The addition of the 6-methyl group and the saturated 2,3-dihydro ring in 6-MDBT lowers the HOMO-LUMO gap compared to the unsubstituted analog, increasing its chemical softness and propensity to form stable complexes with kinase active sites[3].

Visualizing the Cross-Validation Architecture

Workflow A Ligand Preparation (6-MDBT) B DFT Analysis (HOMO-LUMO) A->B Thermodynamic Profiling C Molecular Docking (VEGFR-2) B->C Binding Prediction D In Vitro Kinase Assay (IC50 Determination) C->D Empirical Validation D->C Feedback Loop E Cell Viability Assay (MCF-7 / HepG2) D->E Cellular Translation F Cross-Validation & Lead Optimization E->F Data Synthesis

Fig 1. Self-validating cross-validation workflow for 6-MDBT optimization.

Pathway MDBT 6-MDBT VEGFR2 VEGFR-2 (Receptor) MDBT->VEGFR2 Inhibits (ATP-competitive) PI3K PI3K VEGFR2->PI3K Activates Apoptosis Apoptosis (Cell Death) VEGFR2->Apoptosis Inhibition triggers AKT AKT PI3K->AKT Activates mTOR mTOR AKT->mTOR Activates Proliferation Tumor Proliferation mTOR->Proliferation Promotes

Fig 2. Mechanism of action: 6-MDBT inhibiting the VEGFR-2/PI3K/AKT signaling pathway.

References
  • Title: Design, synthesis, and computational validation of novel benzothiazole derivatives as dual anticancer-antioxidant agents targeting VEGFR-2 Source:Bioorganic Chemistry URL
  • Source:Crystals (MDPI)
  • Title: Computational Screening, ADME Study, and Evaluation of Benzothiazole Derivatives as Potential Anticancer Agents Source:Bentham Science URL
  • Title: Novel 2-substituted benzothiazole derivatives: synthesis, in vitro and in silico evaluations as potential anticancer agents Source:RSC Advances URL

Sources

Safety Operating Guide

A Comprehensive Guide to the Safe Disposal of 6-Methyl-2,3-dihydro-1,3-benzothiazole

Author: BenchChem Technical Support Team. Date: March 2026

Navigating the complexities of chemical waste management is paramount to ensuring laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the proper disposal of 6-Methyl-2,3-dihydro-1,3-benzothiazole, a heterocyclic compound whose derivatives are common in pharmaceutical and materials science research.[1] The procedures outlined below are grounded in established safety protocols and regulatory standards to ensure the protection of personnel and the environment. The causality behind each step is explained to foster a deeper understanding of safe laboratory practices.

Hazard Assessment and Pre-Disposal Considerations

Key Hazards:

  • Acute Toxicity: Benzothiazole derivatives are often harmful if swallowed, in contact with skin, or if inhaled.[2][3][4][5]

  • Irritation: Causes skin irritation and serious eye irritation.[2][3][4]

  • Environmental Hazards: Some benzothiazole compounds are very toxic to aquatic life with long-lasting effects.[6] Therefore, it is crucial to prevent any release into the environment.

Incompatible Materials: To prevent hazardous reactions, 6-Methyl-2,3-dihydro-1,3-benzothiazole waste must be stored separately from:

  • Strong oxidizing agents

  • Strong acids

  • Strong bases[3][6]

This segregation is critical because reactions, such as those with acids, can liberate toxic gases.[6]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and use of appropriate PPE are non-negotiable. The principle of causality here is simple: creating an effective barrier between the researcher and the hazardous material minimizes exposure routes.

PPE ItemSpecificationRationale
Gloves Nitrile rubber, EN ISO 374 compliant.Provides a chemical-resistant barrier to prevent dermal contact. Harmful in contact with skin.[3]
Eye Protection Chemical safety goggles or a face shield (if splashing is a risk). Must comply with OSHA 29 CFR 1910.133 or EN166.Protects against splashes and vapors that can cause serious eye irritation.[3]
Lab Coat Standard, full-sleeved laboratory coat.Protects skin and personal clothing from contamination.
Respiratory Protection Use only in a well-ventilated area. If vapors or aerosols may be generated, use a NIOSH/MSHA approved respirator.Prevents inhalation of harmful vapors. Benzothiazoles can be harmful if inhaled.[3][4][5] Work should be conducted in a fume hood.[6]

Step-by-Step Disposal Protocol

This protocol is designed to be a self-validating system, ensuring that waste is handled, stored, and disposed of in a manner that is both safe and compliant with regulations.

Step 1: Waste Segregation and Collection
  • Designate a Waste Container: Use a dedicated, chemically resistant container (e.g., high-density polyethylene) for collecting 6-Methyl-2,3-dihydro-1,3-benzothiazole waste. The container must have a tightly sealing lid.

  • Collect Waste: Collect all materials contaminated with the compound, including unused product, reaction residues, contaminated filter paper, and disposable labware.

  • Avoid Mixing: Do not mix this waste stream with incompatible materials or other chemical waste unless explicitly permitted by your institution's Environmental Health & Safety (EHS) department. Chemical incompatibility can lead to dangerous reactions.[7]

Step 2: Labeling the Hazardous Waste Container

Proper labeling is a critical component of regulatory compliance and safety. It communicates the hazard to everyone in the laboratory and to the ultimate waste handlers.

  • Label Contents Clearly: The label must clearly state "Hazardous Waste" and identify the contents, including "6-Methyl-2,3-dihydro-1,3-benzothiazole." List all components of the waste mixture by their full chemical names.

  • Indicate Hazards: Use appropriate hazard pictograms (e.g., exclamation mark for irritant/harmful).[3]

  • Date Accumulation: Record the date when the first drop of waste was added to the container. This is a requirement for tracking accumulation time limits set by regulatory bodies.

Step 3: On-Site Storage
  • Designated Storage Area: Store the sealed waste container in a designated satellite accumulation area within the laboratory. This area should be under the control of the laboratory personnel.

  • Secondary Containment: Place the waste container in a secondary containment bin or tray to capture any potential leaks or spills.

  • Ventilation: The storage area must be cool, dry, and well-ventilated.

  • Incompatible Storage: Ensure the storage location is away from incompatible materials like strong acids, bases, and oxidizers.

Step 4: Arranging for Final Disposal
  • Consult EHS: Contact your institution's Environmental Health & Safety (EHS) department to schedule a pickup for the hazardous waste. They are the authoritative source for institutional procedures and compliance with local and national regulations.

  • Licensed Disposal Vendor: The final disposal must be handled by a licensed hazardous waste disposal company.[4][8] These vendors have the expertise and facilities to manage chemical waste in an environmentally sound manner.

  • Regulatory Framework: The entire process is governed by regulations such as the Resource Conservation and Recovery Act (RCRA) in the United States, enforced by the EPA.[9][10] Waste generators are legally responsible for ensuring their waste is managed correctly from "cradle to grave."[6]

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process, from waste generation to final disposal.

Disposal_Workflow cluster_lab In-Laboratory Procedures cluster_facility Facility-Level Management A Step 1: Generate & Segregate Waste (6-Methyl-2,3-dihydro-1,3-benzothiazole) B Step 2: Secure in Labeled, Closed Container (Hazardous Waste Label) A->B Immediate Containment C Step 3: Store in Satellite Accumulation Area (Secondary Containment) B->C Safe Storage D Step 4: Request Waste Pickup (Contact EHS Office) C->D Initiate Disposal E EHS Personnel Collects Waste D->E F Consolidation at Main Accumulation Area E->F G Licensed Hazardous Waste Vendor Transports Waste F->G Scheduled Pickup H Final Disposal (e.g., Incineration) G->H Compliant Treatment

Caption: Workflow for the safe disposal of 6-Methyl-2,3-dihydro-1,3-benzothiazole.

Emergency Procedures for Spills

In the event of a spill, immediate and correct action is crucial to mitigate exposure and environmental contamination.

  • Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

  • Don PPE: Wear the appropriate PPE as listed in the table above before attempting to clean the spill.

  • Contain the Spill: For a solid spill, carefully sweep or vacuum the material to avoid creating dust. Place the collected material into a labeled hazardous waste container.

  • Decontaminate: Clean the spill area thoroughly.

  • Report: Report the incident to your laboratory supervisor and EHS department, following institutional protocols.

By adhering to this comprehensive guide, researchers, scientists, and drug development professionals can manage 6-Methyl-2,3-dihydro-1,3-benzothiazole waste with confidence, ensuring a safe laboratory environment and full regulatory compliance.

References

  • Safety Data Sheet Benzothiazole. (2024, November 4). Labomat. Retrieved from [Link]

  • SAFETY DATA SHEET 2-(Trifluoromethyl)benzothiazole. (2025, November 6). Sigma-Aldrich. Retrieved from [Link]

  • Material Safety Data Sheet 2,2'-Dithio(bis)benzothiazole, 94%. (n.d.). Cole-Parmer. Retrieved from [Link]

  • SAFETY DATA SHEET Benzothiazole. (2019, February 15). Synerzine. Retrieved from [Link]

  • Safety Data Sheet KR-134MBL. (2016, February 15). Kimes Technologies International. Retrieved from [Link]

  • Pharmaceutical Incompatibilities. (n.d.). University of Al-Muthanna. Retrieved from [Link]

  • Waste, Chemical, and Cleanup Enforcement. (2025, April 15). U.S. Environmental Protection Agency. Retrieved from [Link]

  • Srivastava, P., et al. (2019). Benzothiazole: The Important Scaffolds for the Treatment of Various Diseases. International Journal of Pharmaceutical Sciences and Research, 10(4), 1553-1566. Retrieved from [Link]

  • Hazardous Waste: Guidelines and Regulations. (n.d.). U.S. Environmental Protection Agency. Retrieved from [Link]

Sources

A Comprehensive Guide to Personal Protective Equipment for Handling 6-Methyl-2,3-dihydro-1,3-benzothiazole

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Manual for Researchers, Scientists, and Drug Development Professionals on Ensuring Laboratory Safety

Hazard Assessment: Understanding the Risks of Benzothiazole Derivatives

Benzothiazole and its derivatives are a class of heterocyclic compounds with a wide range of industrial and research applications. Safety Data Sheets (SDS) for analogous compounds consistently highlight several key hazard classifications that must be considered when handling 6-Methyl-2,3-dihydro-1,3-benzothiazole.

Key Potential Hazards:

  • Skin Irritation and Sensitization: Many benzothiazole derivatives are known to cause skin irritation and may lead to allergic skin reactions (sensitization) upon repeated contact.[1]

  • Eye Irritation: Direct contact with the eyes is likely to cause serious irritation.[2][3]

  • Acute Toxicity: Related compounds are often classified as harmful if swallowed, in contact with skin, or if inhaled.[2][3]

  • Aquatic Toxicity: Several benzothiazole derivatives are toxic to aquatic life with long-lasting effects.[1]

Given these potential risks, a multi-layered approach to PPE is not just recommended, it is essential for mitigating exposure and ensuring a safe laboratory environment.

Core Personal Protective Equipment (PPE) Requirements

The following table outlines the minimum recommended PPE for handling 6-Methyl-2,3-dihydro-1,3-benzothiazole. The selection of specific PPE should always be guided by a task-specific risk assessment.

PPE CategoryRecommended EquipmentRationale
Eye and Face Protection Safety glasses with side-shields or safety goggles.Protects against accidental splashes of the chemical. Standard safety glasses must comply with EN166 (EU) or NIOSH (US) approved standards.[4] For tasks with a higher risk of splashing, a face shield worn over safety goggles is recommended.[2]
Skin and Body Protection Nitrile gloves and a long-sleeved laboratory coat.Nitrile gloves offer good resistance to a range of chemicals.[5] The specific glove material and thickness should be chosen based on the task and potential for exposure.[4] A lab coat protects the skin and personal clothing from contamination.[4] For larger quantities or significant splash risk, a chemical-resistant apron may be necessary.[6]
Respiratory Protection NIOSH/MSHA or European Standard EN 149 approved respirator.Required when handling the compound as a powder, if there is a risk of aerosol generation, or in poorly ventilated areas.[4][7] The type of respirator (e.g., N95, or a cartridge respirator) should be selected based on the potential for airborne exposure.

Procedural Guidance: Donning, Doffing, and Disposal of PPE

The effectiveness of PPE is critically dependent on its correct use. The following step-by-step protocols for donning, doffing, and disposal are designed to prevent cross-contamination and ensure user safety.

Donning PPE: A Step-by-Step Protocol
  • Hand Hygiene: Begin by washing your hands thoroughly with soap and water.

  • Lab Coat: Put on your laboratory coat, ensuring all buttons are fastened.

  • Respiratory Protection (if required): If the risk assessment indicates a need for respiratory protection, put on the respirator now. Ensure it has a proper seal.

  • Eye and Face Protection: Put on your safety glasses or goggles. If a face shield is required, place it over your primary eye protection.

  • Gloves: Don your gloves last. Pull the cuffs of the gloves over the sleeves of your lab coat.

Doffing PPE: A Step-by-Step Protocol to Avoid Contamination
  • Gloves: Remove gloves first, as they are the most likely to be contaminated. Use a glove-to-glove and then skin-to-skin technique to avoid touching the outer surface of the glove with your bare hands.

  • Lab Coat: Unfasten your lab coat and remove it by folding it inward, ensuring the contaminated outer surface is contained.

  • Eye and Face Protection: Remove your face shield (if used) and then your safety glasses or goggles. Handle them by the earpieces or strap.

  • Respiratory Protection (if used): Remove your respirator without touching the front of the device.

  • Hand Hygiene: Wash your hands thoroughly with soap and water immediately after removing all PPE.

Disposal Plan

All disposable PPE, including gloves and any contaminated wipes or materials, should be disposed of as hazardous waste in accordance with local, state, and federal regulations.[1][4] Reusable PPE, such as safety glasses and face shields, should be decontaminated after each use.

Visualizing PPE Selection: A Decision-Making Workflow

The following diagram illustrates a logical workflow for selecting the appropriate level of PPE based on the experimental procedure.

PPE_Selection_Workflow PPE Selection Workflow for Handling 6-Methyl-2,3-dihydro-1,3-benzothiazole cluster_assessment Risk Assessment cluster_ppe PPE Configuration start Start: Handling 6-Methyl-2,3-dihydro-1,3-benzothiazole small_scale Small Scale (<1g) in Solution? start->small_scale powder Handling as a Powder or Risk of Aerosolization? small_scale->powder No min_ppe Minimum PPE: - Safety Glasses - Nitrile Gloves - Lab Coat small_scale->min_ppe Yes large_scale Large Scale (>1g) or High Splash Potential? powder->large_scale No resp_ppe Enhanced PPE: - Minimum PPE - Respiratory Protection (e.g., N95) powder->resp_ppe Yes large_scale->resp_ppe No full_ppe Maximum PPE: - Safety Goggles & Face Shield - Double Nitrile Gloves - Chemical Resistant Apron - Respiratory Protection large_scale->full_ppe Yes

Caption: Decision workflow for selecting appropriate PPE.

Emergency Procedures

In the event of an accidental exposure, immediate and appropriate first aid is crucial.

  • Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, while holding the eyelids open. Seek prompt medical attention.[2]

  • Skin Contact: Remove all contaminated clothing and wash the affected area thoroughly with soap and water.[1][2] If skin irritation or a rash develops, seek medical advice.[1]

  • Inhalation: Move the affected person to fresh air. If they experience breathing difficulties, seek immediate medical attention.[2]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[2][7]

Conclusion: Fostering a Culture of Safety

The responsible handling of chemical reagents is the bedrock of safe and successful research. By understanding the potential hazards associated with 6-Methyl-2,3-dihydro-1,3-benzothiazole based on its chemical family and by rigorously applying the PPE protocols outlined in this guide, researchers can significantly mitigate the risks of exposure. This commitment to safety not only protects individuals but also fosters a laboratory environment where scientific advancement can flourish without compromising well-being.

References

  • Benchchem. Personal protective equipment for handling Sodium benzo[d]thiazole-2-sulfinate. 4

  • Synerzine. (2019, February 15). SAFETY DATA SHEET Benzothiazole. 2

  • Sigma-Aldrich. (2024, September 8). SAFETY DATA SHEET. 1

  • TCI Europe N.V. SAFETY DATA SHEET.

  • Fisher Scientific. (2014, September 19). SAFETY DATA SHEET.

  • Santa Cruz Biotechnology, Inc. (2024, November 4). Safety Data Sheet. 3

  • Wacker Chemie AG. (2023, September 23). 3 - SAFETY DATA SHEET. 5

  • Cole-Parmer. Material Safety Data Sheet - 2,2'-Dithio(bis)benzothiazole, 94%. 6

  • Enamine. safety data sheet - 1. PRODUCT AND COMPANY IDENTIFICATION 2. HAZARDS IDENTIFICATION. 8

  • Sigma-Aldrich. (2025, November 6). • SAFETY DATA SHEET. 9

  • Benchchem. Personal protective equipment for handling 4-(2,4-Dimethylphenyl)-1,3-thiazole. 7

Sources

×

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.